(Cyclobutylmethyl)(2,2-difluoroethyl)amine

Core Science & Biosynthesis

Technical Guide: 2,2-Difluoroethyl Amine Cyclobutane Derivatives in Drug Discovery

PART 1: EXECUTIVE SUMMARY

The "Power Couple" of Lead Optimization

In modern medicinal chemistry, the convergence of conformational restriction and electronic modulation represents a high-impact strategy for rescuing lead compounds from attrition. The N-(2,2-difluoroethyl)cyclobutanamine motif exemplifies this synergy, combining the "escape from flatland" provided by the cyclobutane ring with the precise pKa and metabolic modulation of the 2,2-difluoroethyl group.

This guide analyzes why this specific scaffold is displacing traditional alkyl amines (like diethylamine or isopropylamine) in high-value drug discovery programs, particularly for kinase inhibitors and GPCR ligands.

PART 2: PHYSICOCHEMICAL & MECHANISTIC PROFILE

The "Magic" of pKa Modulation

The primary driver for incorporating a 2,2-difluoroethyl group is the dramatic reduction in basicity without sacrificing steric presence.

• The Problem: Standard aliphatic amines (e.g.,

  -ethylamine) often have a pKa 10.5–10.8. At physiological pH (7.4), they are >99.9% protonated. This high ionization often leads to:

  • Poor passive membrane permeability (low

    ).

  • High affinity for "off-target" cation-binding pockets (e.g., hERG channel liability).

  • High volume of distribution (

    ) leading to tissue accumulation (phospholipidosis).

• The Solution: The two fluorine atoms on the

  -carbon exert a strong electron-withdrawing inductive effect (-I effect). This pulls electron density away from the nitrogen lone pair, lowering the pKa by 3–4 log units.

Table 1: Comparative Physicochemical Properties

Substituent	pKa (approx)	LogP Impact	Metabolic Risk	hERG Risk
Ethyl (-CH2CH3)	~10.7	Moderate	High (N-dealkylation)	High
2-Fluoroethyl (-CH2CH2F)	~9.0	Low	Moderate	Moderate
2,2-Difluoroethyl (-CH2CHF2)	~7.1	Optimal	Low (Blocked)	Low
2,2,2-Trifluoroethyl (-CH2CF3)	~5.7	High	Very Low	Very Low (Nucleophilicity compromised)

Expert Insight: The 2,2-difluoroethyl group hits the "Goldilocks" zone. Unlike the trifluoroethyl group, which can make the nitrogen too weakly nucleophilic to participate in critical H-bond interactions or synthetic coupling, the 2,2-difluoroethyl amine remains basic enough to bind target residues (e.g., Asp/Glu in kinases) while being neutral enough to cross membranes.

Cyclobutane: The "Escape from Flatland"

Replacing a planar phenyl ring or a flexible alkyl chain with a cyclobutane ring increases the fraction of

hybridized carbons ( ), a metric directly correlated with clinical success.

• Conformational Lock: The cyclobutane ring puckers (butterfly conformation), directing substituents into specific vectors that flexible chains cannot maintain. This reduces the entropic penalty upon protein binding.

• Metabolic Shielding: Unlike cyclopropane (which can suffer from P450 ring opening) or cyclopentane (prone to oxidation), the cyclobutane ring is surprisingly metabolically robust in many contexts.

PART 3: SYNTHETIC METHODOLOGIES

The synthesis of N-(2,2-difluoroethyl)cyclobutanamine derivatives typically follows two primary routes. The choice depends on the availability of the cyclobutane precursor (ketone vs. amine).

Route A: Reductive Amination (Preferred)

This is the industry-standard approach due to the commercial availability of cyclobutanone and 2,2-difluoroethylamine. It avoids over-alkylation.[1]

Mechanism:

• Condensation of cyclobutanone with 2,2-difluoroethylamine to form the iminium ion.

• In situ reduction using a mild hydride source.

Route B: Nucleophilic Substitution (Alkylation)

Used when the cyclobutane amine is already installed on a complex scaffold.

Mechanism:

• Reaction of a primary cyclobutylamine with 2,2-difluoroethyl triflate (or bromide/iodide).

• Risk: Requires careful control to prevent bis-alkylation (formation of the tertiary amine).

Visualization of Synthetic Logic

Caption: Decision matrix for synthesizing N-(2,2-difluoroethyl)cyclobutanamine scaffolds.

PART 4: EXPERIMENTAL PROTOCOLS

Protocol 1: Reductive Amination (Standard Procedure)

Use this protocol to synthesize the building block or install the group on a late-stage intermediate.

Reagents:

• Cyclobutanone (1.0 equiv)

• 2,2-Difluoroethylamine (1.1 equiv) [CAS: 430-67-1][2][3][4]

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic acid (1.0 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step:

• Imine Formation: In a dry round-bottom flask, dissolve cyclobutanone (e.g., 1.0 mmol) in DCM (5 mL). Add 2,2-difluoroethylamine (1.1 mmol) and acetic acid (1.0 mmol). Stir at room temperature for 30–60 minutes to allow the iminium species to equilibrate.

  • Note: The slight acidity (AcOH) catalyzes the dehydration step of the hemiaminal.

• Reduction: Cool the mixture to 0°C (optional, but recommended for scale-up). Add Sodium triacetoxyborohydride (1.5 mmol) portion-wise.

  • Why STAB? Unlike NaBH4, STAB is less reactive toward ketones/aldehydes but highly reactive toward iminium ions, preventing side reactions.

• Workup: Stir overnight at room temperature. Quench with saturated aqueous NaHCO3. Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: The secondary amine is often pure enough for the next step. If not, purify via silica gel chromatography (Eluent: Hexanes/EtOAc or DCM/MeOH).

Protocol 2: Metabolic Stability Assay (Microsomal Stability)

Use this to validate the "Metabolic Blocking" hypothesis.

• Incubation: Incubate the test compound (1 µM) with human liver microsomes (0.5 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

• Sampling: Take aliquots at t=0, 5, 15, 30, and 60 minutes.

• Quench: Add ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time to determine intrinsic clearance (

  ).

  • Expectation: The 2,2-difluoroethyl analog should show significantly lower

    compared to the N-ethyl analog due to the blocked -oxidation site.

PART 5: CASE STUDIES & APPLICATIONS

Case Study 1: Mivorilaner (Veterinary Antiparasitic)

While not a simple cyclobutane amine, Mivorilaner (Simparica Trio component) validates the medicinal utility of the 2,2-difluoroethylamino moiety.

• Structure: Contains an amide linked to a N-(2,2-difluoroethyl) group.[2][5]

• Function: The difluoroethyl group modulates the lipophilicity and metabolic stability of the amide tail, contributing to the drug's long half-life and oral bioavailability.

Case Study 2: Lead Optimization of a Kinase Inhibitor (Hypothetical)

• Initial Hit: An N-ethyl piperazine derivative showed potent kinase inhibition (

  = 10 nM) but suffered from rapid clearance ( < 30 min) and hERG inhibition ( = 2 µM).

• Modification: The N-ethyl group was replaced with N-(2,2-difluoroethyl) .

• Result:

  • Potency: Maintained (

    = 12 nM). The N-lone pair availability was reduced but sufficient for solvation.

  • hERG: Liability removed (

    > 30 µM). The lower pKa (7.1) meant the amine was largely neutral at physiological pH, reducing affinity for the cation-preferring hERG pore.

  • Metabolism: Half-life extended (

    = 4 h) by blocking N-dealkylation.

Biological Pathway: Metabolic Blocking Mechanism

Caption: Mechanism of metabolic stabilization by 2,2-difluoroethyl substitution.

PART 6: REFERENCES

• IUPAC Dissociation Constants . pKa data for 2,2-difluoroethanamine. National Institutes of Health (PubChem). Link

• Meanwell, N. A. (2018) .[6] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[6] Link[6]

• Papadopoulou, M. V., et al. (2006) . Novel fluorinated 2-nitroimidazole derivatives as hypoxia-targeted probes for 19F magnetic resonance spectroscopy. Bioorganic & Medicinal Chemistry, 14(24). (Validates 2,2-difluoroethyl as a biological probe). Link

• World Health Organization (2021) . International Nonproprietary Names for Pharmaceutical Substances (INN). WHO Drug Information, Vol. 35, No. 2. (Cites Mivorilaner structure). Link

• Mykhailiuk, P. K. (2021) . Saturated Bioisosteres of Benzene: Where We Are and Where We Are Going. Chemistry – A European Journal. (Context on Cyclobutane utility). Link

• Abdel-Magid, A. F., et al. (1996) . Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][7] Journal of Organic Chemistry, 61(11), 3849-3862. (Standard protocol reference). Link

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The Difluoroethyl Amine Moiety: A Guide to Enhancing Metabolic Stability in Medicinal Chemistry

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, medicinal chemists are constantly seeking molecular motifs that can confer advantageous properties upon drug candidates. Among these, the strategic incorporation of fluorine has become a cornerstone of modern drug design, valued for its ability to modulate physicochemical and pharmacokinetic (ADME) properties. This guide provides a deep dive into a specific and increasingly important structural unit: the difluoroethyl amine. We will move beyond generalized concepts of C-F bond strength to explore the nuanced electronic and conformational effects that make this moiety a powerful tool for enhancing metabolic stability. This document is designed to provide both the theoretical underpinnings and practical, field-proven insights necessary for its successful application in drug discovery programs.

The Physicochemical Impact of the Difluoroethyl Group: More Than Just a Metabolic Shield

The decision to introduce a difluoroethyl group onto an amine is a strategic one, aimed at altering the molecule's fundamental properties to make it less susceptible to enzymatic degradation. The primary effects are a significant reduction in the amine's basicity (pKa) and a modulation of its lipophilicity (LogP).

Taming Basicity: The Inductive Effect of Vicinal Fluorines

The most profound effect of α,α-difluorination is the strong inductive electron withdrawal by the two fluorine atoms. This effect propagates to the adjacent nitrogen atom, significantly reducing the electron density of its lone pair and, consequently, its ability to accept a proton. This translates to a marked decrease in the amine's pKa.

For instance, the pKa of ethylamine is approximately 10.79[1], making it highly protonated at physiological pH. In contrast, the predicted pKa of 2,2-difluoroethylamine is in the range of 7.09-7.3[2][3][4][5]. This reduction of over 3 pKa units means that at a physiological pH of 7.4, a significantly larger fraction of difluoroethyl amines will exist in their neutral, unprotonated form compared to their non-fluorinated counterparts. This has critical implications for interactions with metabolizing enzymes. Many cytochrome P450 (CYP) and monoamine oxidase (MAO) enzymes preferentially bind the neutral form of their amine substrates[6]. By lowering the pKa, the difluoroethyl group can reduce the substrate's affinity for the enzyme's active site, thereby decreasing the rate of metabolism[7].

Compound	pKa (experimental/predicted)	LogP (predicted)
Ethylamine	~10.79[1]	-0.27[1]
2,2-Difluoroethylamine	~7.09 - 7.3[2][3][4][5]	0.1[3]

Table 1: Comparison of the physicochemical properties of ethylamine and 2,2-difluoroethylamine.

Modulating Lipophilicity

The impact of fluorination on lipophilicity is more complex than its effect on basicity. While highly fluorinated groups like trifluoromethyl (-CF3) are known to significantly increase lipophilicity, the difluoromethyl (-CHF2) group, as part of the difluoroethyl moiety, can offer a more balanced profile[8]. The predicted LogP of 2,2-difluoroethylamine is slightly higher than that of ethylamine, suggesting a modest increase in lipophilicity[1][3]. This can be advantageous, as it may enhance membrane permeability without the dramatic increases in lipophilicity that can lead to off-target effects or non-specific binding.

Navigating the Metabolic Landscape: CYP450 and MAO Pathways

The metabolic fate of a difluoroethyl amine is primarily determined by its interactions with two key enzyme superfamilies: Cytochrome P450s (CYPs) and Monoamine Oxidases (MAOs). The introduction of the difluoroethyl group fundamentally alters these interactions, generally leading to increased metabolic stability.

Cytochrome P450-Mediated Metabolism: Thwarting N-Dealkylation

The primary route of metabolism for many secondary and tertiary amines is CYP-mediated N-dealkylation[9]. This process involves the oxidation of the carbon atom alpha to the nitrogen, forming an unstable carbinolamine intermediate that then decomposes to yield a dealkylated amine and an aldehyde or ketone.

There are two primary proposed mechanisms for the initiation of this process[10][11]:

• Hydrogen Atom Transfer (HAT): The potent oxidizing species in the CYP active site, Compound I (a ferryl-oxo species), directly abstracts a hydrogen atom from the α-carbon.

• Single Electron Transfer (SET): The amine's lone pair donates an electron to Compound I, forming a nitrogen-centered radical cation. This is followed by deprotonation of the α-carbon to yield a carbon-centered radical, which is then oxidized.

The electron-withdrawing nature of the difluoroethyl group disfavors both of these initiating steps. The strong C-F bonds make the α-C-H bonds stronger and less susceptible to abstraction (disfavoring HAT). Furthermore, the reduced electron density on the nitrogen makes the initial single electron transfer less favorable (disfavoring SET). This dual effect significantly slows the rate of N-dealkylation compared to a non-fluorinated ethyl group. In some cases, this can lead to a phenomenon known as "metabolic switching," where the enzyme, unable to efficiently oxidize the N-alkyl group, targets another, more susceptible position on the molecule[12].

Figure 1: Comparison of CYP450-mediated N-dealkylation pathways.

Monoamine Oxidase (MAO) Interactions

MAOs are flavin-containing enzymes located on the outer mitochondrial membrane that are responsible for the oxidative deamination of various endogenous and exogenous amines[6][13]. The catalytic cycle involves the oxidation of the amine to an imine, with the concomitant reduction of the FAD cofactor[6].

The substrate specificity of MAO-A and MAO-B is complex, but generally, they preferentially metabolize primary, secondary, and tertiary amines[6]. The reduced basicity of difluoroethyl amines can influence their interaction with MAOs. Since the neutral form of the amine is the preferred substrate, the lower pKa of a difluoroethyl amine might, in some contexts, increase its availability for MAO-mediated metabolism. However, the electron-withdrawing effect of the fluorines also deactivates the α-C-H bonds, making them more resistant to the hydride transfer mechanism believed to be operative in MAO catalysis[14]. The net effect on the rate of metabolism will therefore be a balance of these opposing factors and will be highly dependent on the specific molecular scaffold.

The Potential for Oxidative Defluorination

While the C-F bond is exceptionally strong, it is not entirely immune to metabolism. Under certain circumstances, CYP enzymes can catalyze oxidative defluorination[15][16]. This process typically involves hydroxylation of the fluorinated carbon, leading to an unstable intermediate that eliminates hydrogen fluoride (HF) to form an aldehyde or ketone[17]. While this is more commonly observed with aromatic C-F bonds, it is a potential metabolic pathway for aliphatic fluorines as well, especially if other metabolic routes are blocked. The release of fluoride ions can be a toxicological concern, and the resulting reactive carbonyl species can potentially form adducts with cellular macromolecules[15].

Experimental Assessment of Metabolic Stability: A Practical Guide

Evaluating the impact of difluoroethylation on metabolic stability requires robust and reproducible in vitro assays. The two most common systems used in early drug discovery are human liver microsomes (HLM) and cryopreserved hepatocytes.

Human Liver Microsome (HLM) Stability Assay

HLMs are subcellular fractions of the liver that contain a high concentration of phase I metabolizing enzymes, particularly CYPs[12]. They are a cost-effective and high-throughput tool for assessing CYP-mediated metabolism.

Experimental Protocol: HLM Stability Assay

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice.

  • Prepare a 100 mM phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+).

• Incubation:

  • In a 96-well plate, dilute the HLM in the phosphate buffer to a final protein concentration of 0.5-1.0 mg/mL.

  • Add the test compound to the HLM suspension to achieve a final concentration (typically 1 µM). Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. A parallel incubation without the NADPH regenerating system serves as a negative control to assess non-enzymatic degradation.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in the respective wells by adding 2-3 volumes of a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing & Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line gives the rate constant of elimination (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Amount of Microsomal Protein) .

Figure 2: Experimental workflow for the Human Liver Microsome (HLM) stability assay.

Hepatocyte Stability Assay

Cryopreserved human hepatocytes represent a more physiologically relevant in vitro model as they contain the full complement of both phase I and phase II metabolizing enzymes and their necessary cofactors within an intact cellular system. This assay can provide a more comprehensive picture of a compound's metabolic fate.

Experimental Protocol: Hepatocyte Stability Assay

• Cell Preparation:

  • Rapidly thaw cryopreserved hepatocytes in a 37°C water bath.

  • Transfer the cells to pre-warmed incubation medium and perform a cell count and viability assessment (e.g., via trypan blue exclusion).

  • Dilute the hepatocyte suspension to the desired final cell density (e.g., 0.5-1.0 x 10^6 viable cells/mL).

• Incubation:

  • Add the hepatocyte suspension to a 96-well plate.

  • Prepare a working solution of the test compound in the incubation medium and add it to the cells (final concentration typically 1 µM).

  • Incubate the plate at 37°C in a humidified incubator, often with gentle shaking.

• Time-Point Sampling & Analysis:

  • The sampling, quenching, sample processing, and LC-MS/MS analysis steps are analogous to the HLM assay. Time points may be extended (e.g., up to 120 or 240 minutes) to capture the metabolism of more stable compounds.

• Data Analysis:

  • The calculation of t½ and CLint is similar to the HLM assay, but CLint is typically expressed per million cells: CLint (µL/min/10^6 cells) = (0.693 / t½) * (Incubation Volume / Number of Cells) .

Strategic Application and Conclusion

The incorporation of a difluoroethyl amine is a powerful strategy for mitigating metabolic liabilities, particularly CYP-mediated N-dealkylation. This is primarily achieved by reducing the amine's basicity and deactivating the α-carbon towards oxidation. The result is often a significant increase in metabolic half-life and a reduction in intrinsic clearance, which can lead to improved oral bioavailability and a more favorable pharmacokinetic profile in vivo.

However, it is not a universal solution. The potential for metabolic switching must be carefully evaluated through metabolite identification studies. Furthermore, the impact on MAO-mediated metabolism and the low-level risk of oxidative defluorination should be considered.

As with any structural modification in medicinal chemistry, the decision to use a difluoroethyl amine should be data-driven. By employing the robust in vitro assays described in this guide, researchers can quantitatively assess the impact of this modification, enabling a more rational and efficient drug design process. The difluoroethyl amine moiety, when applied judiciously, remains a valuable and effective tool in the medicinal chemist's arsenal for overcoming the persistent challenge of metabolic instability.

References

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• Hyde, E. (2023). Breaking C-F bonds in drugs. Hypha Discovery Blogs. [Link]

• ResearchGate. (n.d.). SCHEME 1. Postulated pathway for P450-catalyzed tertiary amine... [Link]

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• LookChem. (n.d.). 2,2-Difluoroethylamine. [Link]

• The University of Manchester. (n.d.). Mechanism of Oxidative Activation of Fluorinated Aromatic Compounds by N‐Bridged Diiron‐Phthalocyanine. [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica, 69(3), 345-361. [Link]

• Ghavami, M., et al. (2022). N-Dealkylation of Amines. Molecules, 27(10), 3293. [Link]

• Ramsay, R. R. (2013). Monoamine oxidase kinetics and drug design. Biochemical Society Transactions, 41(6), 1603-1608.

• Bhattarai, P., Trombley, T. A., & Altman, R. A. (2025). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• PubChem. (n.d.). 2,2-Difluoroethanamine. [Link]

• NEDMDG. (n.d.). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. [Link]

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• Key, B. D., et al. (2021). Unexpected Mechanism of Biodegradation and Defluorination of 2,2-Difluoro-1,3-Benzodioxole by Pseudomonas putida F1. Applied and Environmental Microbiology, 87(23), e01552-21. [Link]

• Hanzlik, R. P. (n.d.). Drug Metabolism: Enzyme Mechanisms and Inhibition. Medicinal Chemistry, University of Kansas. [Link]

• Autechem. (2026). Understanding the Properties and Handling of 2,2-Difluoroethylamine (CAS 430-67-1). [Link]

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• Publisso. (2019). MAK Value Documentations – Ethylamine. [Link]

• Scott, J. D., et al. (2013). Metabolically Stable tert-Butyl Replacement. ACS Medicinal Chemistry Letters, 4(5), 453-457. [Link]

• Wikipedia. (n.d.). Monoamine oxidase. [Link]

• ResearchGate. (n.d.). N-Dealkylation mechanisms of β-blockers, by CYP450 enzymes and by electrochemical oxidation. [Link]

• Seger, S. T., Rydberg, P., & Olsen, L. (2015). Mechanism of the N-Hydroxylation of Primary and Secondary Amines by Cytochrome P450. Chemical Research in Toxicology, 28(4), 597-603. [Link]

• Preussmann, R., et al. (1982). Fluoro-substituted N-nitrosamines. 2. Metabolism of N-nitrosodiethylamine and of fluorinated analogs in liver microsomal fractions. Carcinogenesis, 3(2), 155-159. [Link]

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Engineering 3D-Rich Scaffolds: A Technical Guide to Novel Cyclobutane-Containing Amine Intermediates

Executive Summary: The "Escape from Flatland"

In modern medicinal chemistry, the transition from planar, aromatic-heavy scaffolds to three-dimensional (

-rich) architectures is a critical strategy for improving clinical success rates.[1] Cyclobutane-containing amines represent a high-value class of intermediates that offer a unique balance of structural rigidity, metabolic stability, and defined vector orientation.

This guide provides an in-depth technical analysis of 1,3-disubstituted and 3,3-disubstituted cyclobutanamines . Unlike flexible linear alkyl chains or planar phenyl rings, these scaffolds exist in a "puckered" butterfly conformation, allowing for precise positioning of pharmacophores while blocking metabolic soft spots.

Structural Dynamics & Bioisosterism

The "Butterfly" Conformation

The cyclobutane ring is rarely planar. To relieve torsional strain (eclipsing interactions), the ring adopts a puckered conformation with dihedral angles typically between 20° and 35°.

• Impact on Binding: This pucker creates distinct pseudo-equatorial and pseudo-axial positions. For 1,3-disubstituted systems, this results in defined distances between substituents that can mimic meta- or para- substituted benzenes but with significantly different electronic profiles and solubility parameters.

• Metabolic Shielding: The rigid ring prevents the "folding" often seen in linear alkyl chains, making the attached amine less accessible to oxidative deamination by CYP450 enzymes.

Bioisosteric Mapping

Feature	Phenyl Ring	Cyclobutane (1,3-trans)	Cyclobutane (1,3-cis)
Hybridization	(Planar)	(3D, Puckered)	(3D, Puckered)
Vector Angle	180° (para) / 120° (meta)	~150-160°	~80-100°
Lipophilicity	High (LogP contribution)	Low (Polarity modulation)	Low
Solubility	Poor (typically)	Enhanced	Enhanced

Visualizing the Structural Logic

The following diagram illustrates the strategic advantage of cyclobutane scaffolds in drug design, specifically the transition from planar to 3D space.

Caption: Transition from flexible/planar motifs to rigid cyclobutane scaffolds enhances physicochemical properties.

Advanced Synthetic Methodologies

Accessing substituted cyclobutanes, particularly with specific stereochemistry (cis/trans), requires moving beyond simple alkylations. We focus here on two high-fidelity pathways: Strain-Release Functionalization and Stereoselective Reductive Amination .

Pathway A: Strain-Release of Bicyclo[1.1.0]butanes (BCBs)

This is a "novel" approach utilizing the high strain energy of the central C1-C3 bond in BCBs to access 1,3-disubstituted cyclobutanes.

• Mechanism: Nucleophilic attack at the bridgehead carbon releases strain, opening the bicyclic system into a cyclobutane.

• Utility: Ideal for installing heteroatoms (amines, sulfones) at the 3-position relative to an electron-withdrawing group.

Pathway B: Functionalization of 3-Oxocyclobutane Carboxylic Acid

This route utilizes commercially available ketones to generate diverse amine intermediates. It is robust, scalable, and allows for strict stereocontrol.

Experimental Protocol: Stereoselective Synthesis of 3-Aminocyclobutane-1-Carboxylic Acid Derivatives

This protocol details the synthesis of cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylic acid, a versatile building block. This method prioritizes the cis isomer, which is often more difficult to isolate than the thermodynamically stable trans isomer.

Reaction Scheme Workflow

Caption: Workflow for the stereoselective synthesis of cis-3-aminocyclobutane derivatives.

Step-by-Step Methodology

Phase 1: Oximation

• Dissolution: In a 2L reactor, dissolve 3-oxocyclobutane-1-carboxylic acid (1.0 eq) in water.

• Buffering: Add

  (1.1 eq) slowly to adjust pH to ~7-8.

• Addition: Add hydroxylamine hydrochloride (

  , 1.1 eq) portion-wise at 0°C.

• Reaction: Stir at room temperature for 4 hours. Monitor by LCMS for disappearance of ketone.

• Workup: Acidify with 2N HCl to pH 2. Extract with EtOAc (

  ). Dry organic layer over and concentrate to yield the oxime as a white solid.

Phase 2: Hydrogenation (Critical Step)

• Expert Insight: Raney-Nickel is preferred over Pd/C here because it minimizes over-reduction and ring-opening side reactions common with strained rings under high pressure.

• Setup: Dissolve the oxime in

  ammonia in methanol.

• Catalyst: Add Raney-Nickel (approx. 20 wt% loading, water-wet). Caution: Pyrophoric.

• Reduction: Hydrogenate at 50 psi (3.5 bar)

  pressure for 16 hours.

• Filtration: Filter through a Celite pad under nitrogen (do not let the catalyst dry out). Concentrate the filtrate to obtain the free amino acid.

Phase 3: Protection & Stereochemical Resolution

• Boc-Protection: Redissolve the crude amino acid in dioxane/water (1:1). Add

  (2.0 eq) followed by (1.2 eq). Stir for 12 hours.

• Isolation: Acidify to pH 3 with citric acid (gentler than HCl to prevent Boc removal). Extract with DCM.

• Crystallization (The Self-Validating Step):

  • The crude mixture typically contains a 60:40 ratio of cis:trans.

  • Dissolve the crude solid in minimum hot Ethyl Acetate.

  • Slowly add Hexanes until turbidity is observed.

  • Allow to stand at 4°C overnight. The cis-isomer (which forms intramolecular H-bonds between the acid and carbamate) typically crystallizes preferentially or exhibits distinct solubility profiles compared to the trans-isomer.

  • Validation: Verify stereochemistry via NOESY NMR. The cis-isomer will show a correlation between the methine protons at C1 and C3.

Physicochemical Data Summary

The following table summarizes the advantages of the cyclobutane core compared to linear and aromatic analogs.

Property	Linear Amine (Butylamine)	Phenyl Amine (Aniline)	Cyclobutane Amine (3-sub)
pKa (Conj. Acid)	~10.5	~4.6	~9.2 - 9.8
LogP	High (Flexible)	Moderate	Lower (More Polar Surface)
Metabolic Stability	Low (N-dealkylation)	Low (Ring hydroxylation)	High (Steric block)
Vector Geometry	Undefined (Flexible)	Planar (2D)	Rigid 3D

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Conner, M. L., & Brown, M. K. (2016).[2] Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2+2] Cycloaddition.[2][3][4] The Journal of Organic Chemistry. [Link]

• Levterov, V. V., et al. (2018). Synthesis of 3-aminocyclobutane-1-carboxylic acid derivatives. Chemistry of Heterocyclic Compounds. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition [organic-chemistry.org]
• 3. Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Procedure for alkylation of 2,2-difluoroethylamine with cyclobutylmethyl bromide

Application Note: Optimized Synthesis of N-(Cyclobutylmethyl)-2,2-difluoroethan-1-amine

-alkylation of 2,2-difluoroethylamine (DFEA) with cyclobutylmethyl bromide.[1]

Executive Summary & Core Challenges

This protocol details the synthesis of N-(cyclobutylmethyl)-2,2-difluoroethan-1-amine , a secondary amine motif increasingly common in medicinal chemistry (e.g., JAK inhibitors, P2X3 antagonists) due to the metabolic stability and lipophilicity modulation provided by the difluoroethyl group.

The Critical Challenge: The reaction involves the alkylation of 2,2-difluoroethylamine (DFEA) . Two competing factors make this non-trivial compared to standard amine alkylations:

• Reduced Nucleophilicity: The electron-withdrawing effect of the

  -fluorine atoms significantly lowers the pKa of DFEA (~7.1) compared to ethylamine (~10.7), reducing its reactivity toward attack.

• Over-Alkylation: Despite reduced nucleophilicity, the product (a secondary amine) is often more nucleophilic than the starting material, leading to the formation of tertiary amines and quaternary ammonium salts if stoichiometry is not strictly controlled.

The Solution: This protocol utilizes a Finkelstein-catalyzed

approach driven by a high-stoichiometry amine excess.[1] By generating a reactive alkyl iodide intermediate in situ and maintaining a high concentration of primary amine, we maximize the kinetic probability of mono-alkylation while compensating for the electronic deactivation of the fluorinated amine.

Mechanistic Design & Reaction Logic

Reaction Scheme

The synthesis proceeds via a nucleophilic substitution (

) of cyclobutylmethyl bromide. Sodium iodide (NaI) is added as a nucleophilic catalyst.

Mechanism:

• Activation: NaI reacts with cyclobutylmethyl bromide to form cyclobutylmethyl iodide (better leaving group) in situ.[1]

• Substitution: DFEA attacks the electrophilic carbon.

• Scavenging: The base (

  ) neutralizes the generated HI/HBr, driving the equilibrium forward.

Figure 1: Mechanistic pathway highlighting the catalytic activation and the suppression of over-alkylation via amine excess.

Experimental Protocol

Reagents & Stoichiometry

Note: The excess of DFEA is critical. Do not reduce below 3.0 equivalents.

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Density (g/mL)	Role
Cyclobutylmethyl bromide	149.03	1.0	1.32	Electrophile
2,2-Difluoroethylamine	81.07	4.0	1.16	Nucleophile
Potassium Carbonate ( )	138.21	2.0	Solid	Base (HCl Scavenger)
Sodium Iodide (NaI)	149.89	0.1	Solid	Finkelstein Catalyst
Acetonitrile (ACN)	-	-	-	Solvent (Polar Aprotic)

Step-by-Step Methodology

Step 1: Reaction Assembly

• Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Add Cyclobutylmethyl bromide (1.0 equiv) and Acetonitrile (0.2 M concentration relative to bromide).

• Add Sodium Iodide (0.1 equiv). Stir for 10 minutes at room temperature. Observation: The solution may darken slightly due to trace iodine liberation; this is normal.

• Add Potassium Carbonate (2.0 equiv).[1]

• Add 2,2-Difluoroethylamine (4.0 equiv) in one portion.

Step 2: Reaction Execution

• Heat the mixture to 60°C (oil bath temperature).

• Monitor by TLC or LC-MS.[1] Typical reaction time is 12–18 hours .

  • Endpoint: Disappearance of the bromide.

Step 3: Workup & Purification (Acid-Base Extraction) This method exploits the basicity difference to isolate the pure amine.

• Filtration: Filter the reaction mixture through a sintered glass funnel or Celite pad to remove solid inorganic salts (

  , KBr, NaI). Wash the pad with ethyl acetate (EtOAc).

• Solvent Swap: Concentrate the filtrate under reduced pressure (Rotovap).

  • Critical: Do not apply high heat (>40°C) or deep vacuum for too long, as the free base product is moderately volatile.

• Acidification: Dissolve the residue in EtOAc and add 1M HCl (aq) .

  • The product and excess DFEA will protonate and move to the aqueous layer. Neutral impurities remain in the organic layer.

• Separation: Separate layers. Keep the Aqueous Layer .

• Basification: Cool the aqueous layer to 0°C. Slowly adjust pH to >12 using 4M NaOH .

• Extraction: Extract the aqueous layer 3x with DCM (Dichloromethane).

• Drying: Dry combined DCM extracts over

  , filter, and concentrate.

Purification Flowchart

Figure 2: Acid-Base extraction strategy to purify the secondary amine.[1]

Analytical Verification

Expected Product: N-(cyclobutylmethyl)-2,2-difluoroethan-1-amine Formula:

MW: 149.18 g/mol [1]

Key NMR Markers (

):

• NMR: A characteristic doublet of triplets (dt) around -120 to -125 ppm is diagnostic of the group.
• NMR:
  • ~5.7-6.0 ppm (tt, ): The terminal proton on the difluoromethyl group ( ). The large coupling constant is definitive.
  • ~2.9-3.0 ppm (td): The methylene protons adjacent to the nitrogen and fluorine ( ).
  • ~2.6 ppm (d): The methylene protons adjacent to the cyclobutyl ring ( -Cyclobutyl).

Safety & Handling

• 2,2-Difluoroethylamine: Volatile, corrosive, and toxic.[1] Handle only in a fume hood. It can cause severe skin burns.[1][5]

• Cyclobutylmethyl bromide: Lachrymator.[1] Avoid inhalation.

• Pressurization: If scaling up, the volatility of DFEA (bp 68°C) poses a pressure risk in closed vessels. Ensure condensers are efficient (coolant < 5°C).

References

• PubChem. (2025).[1][6] 2,2-Difluoroethylamine Compound Summary. National Center for Biotechnology Information.[1] [Link]

• ACS Green Chemistry Institute. (2016).[1] Reagent Guide: Alkylation of Amines - Avoiding Over-alkylation. American Chemical Society.[1] [Link]

• Swarts, F. (1901). Sur la préparation de la 2,2-difluoroéthylamine. Bull. Acad. Roy. Belg., 383. (Foundational synthesis of fluoroethylamines via halide substitution).

• Bayer CropScience AG. (2010).[1] Method for preparing 2,2-difluoroethylamine derivatives. EP Patent 2638010B1.[1]

• Master Organic Chemistry. (2012). The SN2 Mechanism: Kinetics and Substrate Effects. [Link]

Sources

• 1. 2,2-Difluoroethylamine｜lookchem [lookchem.com]
• 2. 2,2-DIFLUOROETHYLAMINE synthesis - chemicalbook [chemicalbook.com]
• 3. US8188319B2 - Process for preparing 2,2-difluoroethylamine - Google Patents [patents.google.com]
• 4. guidechem.com [guidechem.com]
• 5. nbinno.com [nbinno.com]
• 6. 2,2-Difluoroethanamine | C2H5F2N | CID 136274 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: One-Pot Synthesis of N-Alkylated Difluoroethylamines

Executive Summary

The 2,2-difluoroethyl (

) group is a privileged motif in modern drug discovery. Acting as a lipophilic hydrogen bond donor and a bioisostere for ethyl, alcohol, or thiol groups, it significantly modulates physicochemical properties such as , lipophilicity ( ), and metabolic stability.

This guide details a robust one-pot reductive amination protocol for installing the 2,2-difluoroethyl group onto primary and secondary amines. Unlike alkylation with volatile and toxic difluoroethyl halides (e.g., 1-bromo-2,2-difluoroethane), this method utilizes difluoroacetaldehyde ethyl hemiacetal (DFA·EtOH) —a stable, commercially available surrogate for the unstable difluoroacetaldehyde.

Scientific Foundation & Mechanism

Why Reductive Amination?

Direct alkylation of amines with 2,2-difluoroethyl halides often suffers from polyalkylation and requires harsh conditions (high temperature/pressure) due to the deactivated electrophile. Reductive amination offers a milder, chemoselective alternative.

Mechanism of Action

The reaction proceeds through three distinct equilibrium-driven stages in a single vessel:

• Hemiacetal Dissociation: DFA·EtOH exists in equilibrium with free difluoroacetaldehyde. In solution, this equilibrium releases the reactive aldehyde species.

• Iminium Formation: The free aldehyde condenses with the amine substrate to form a hemiaminal, which dehydrates to an imine (or iminium ion).

• Selective Reduction: A hydride source, typically Sodium Triacetoxyborohydride (STAB) , selectively reduces the iminium species to the amine. STAB is preferred over

  because it is less basic and reacts slower with the aldehyde, preventing the formation of the difluoroethanol byproduct.

Mechanistic Pathway Diagram

Caption: Kinetic pathway of the one-pot reductive amination. The in situ release of aldehyde is the rate-limiting supply step.

Experimental Protocol

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
Amine Substrate	Starting Material	1.0	Primary or secondary amines.
DFA[1]·EtOH	Electrophile Source	1.5 - 2.0	Excess ensures complete conversion of amine.
NaBH(OAc)3	Reducing Agent	2.0 - 3.0	"STAB". Mild, selective for imines.
DCM or THF	Solvent	0.1 - 0.2 M	Anhydrous preferred but not strictly required.
Acetic Acid	Catalyst	1.0 - 2.0	Optional. Accelerates imine formation for unreactive amines.

Step-by-Step Procedure

Step 1: Iminium Formation [2]

• Charge a flame-dried round-bottom flask with the Amine (1.0 equiv) and a magnetic stir bar.

• Dissolve in Dichloromethane (DCM) (concentration ~0.2 M).

• Add Difluoroacetaldehyde ethyl hemiacetal (1.5 equiv) in one portion.

  • Expert Insight: If the amine is an aniline or electron-deficient, add Acetic Acid (1.0 equiv) at this stage to catalyze dehydration.

• Stir at Room Temperature (RT) for 30–60 minutes.

  • Checkpoint: This dwell time allows the hemiacetal to dissociate and the imine equilibrium to establish.

Step 2: Reduction 5. Add Sodium Triacetoxyborohydride (STAB) (2.0 equiv) in 3 portions over 10 minutes.

• Caution: Mild gas evolution ( ) may occur.

• Seal the flask under a nitrogen atmosphere and stir at RT for 4–16 hours.

• Monitoring: Check reaction progress via TLC or LC-MS. Look for the disappearance of the amine. The difluoroethyl product is often less polar than the starting amine.

Step 3: Workup & Purification [3][4] 7. Quench: Carefully add saturated aqueous

solution (equal volume to solvent) to neutralize the mixture and quench excess hydride. Stir vigorously for 15 minutes until gas evolution ceases. 8. Extraction: Extract the aqueous layer with DCM ( ). 9. Drying: Combine organic layers, dry over anhydrous , and filter. 10. Concentration: Remove solvent under reduced pressure.

• Warning: Small molecular weight difluoroethyl amines can be volatile . Do not apply high vacuum for extended periods or heat the water bath >35°C.

• Purification: Purify via silica gel flash chromatography.

• Tip: For basic amines, use 1% or in the eluent to prevent streaking.

Experimental Workflow Diagram

Caption: Decision tree for optimizing reaction conditions based on amine nucleophilicity.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion	Poor imine formation due to steric hindrance or low nucleophilicity.	Add or molecular sieves to the reaction to drive dehydration. Increase temperature to 40°C.
Over-alkylation	Primary amines reacting twice to form tertiary amines.	Use a large excess of amine (reverse addition) or ensure strict 1:1 stoichiometry of aldehyde. However, the steric bulk of the group usually disfavors bis-alkylation.
Product Loss	Product volatility.	Avoid high vacuum. Isolate as an HCl salt (add HCl in ether/dioxane) to convert the oil into a stable solid.
Aldehyde Reduction	Reducing agent reacting with aldehyde faster than imine.	Ensure you are using STAB , not . Use (toxic) only if STAB fails, as it requires acidic pH (pH 4-5) to be effective.

References

• Prakash, G. K. S., et al. (2018). "Direct C-H Difluoroethylation of Heteroarenes." Organic Letters. Link (Context: General utility of difluoroethyl group).

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link (Context: Foundational protocol for STAB reductive amination).

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link (Context: Medicinal chemistry significance).

• Mykhailiuk, P. K. (2015). "In situ generation of difluoroacetaldehyde from its hydrate for the synthesis of difluoromethylated compounds." Chemistry – A European Journal. Link (Context: Handling of difluoroacetaldehyde surrogates).

Sources

• 1. CN112939818A - Synthetic method of 2- (2, 2-difluoroethoxy) -6-trifluoromethylbenzenesulfonyl chloride - Google Patents [patents.google.com]
• 2. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]

Using (Cyclobutylmethyl)(2,2-difluoroethyl)amine in peptide coupling

An In-Depth Guide to the Application of (Cyclobutylmethyl)(2,2-difluoroethyl)amine in Peptide Coupling

Abstract

The strategic modification of peptide C-termini is a cornerstone of modern drug development, offering a powerful route to enhance pharmacokinetic and pharmacodynamic profiles. The introduction of specialized N-alkyl amides can significantly improve metabolic stability, cell permeability, and target affinity. (Cyclobutylmethyl)(2,2-difluoroethyl)amine is a novel secondary amine that incorporates two highly desirable structural motifs: a cyclobutane ring, known to impart conformational rigidity and resistance to enzymatic degradation, and a 2,2-difluoroethyl group, which can modulate basicity and lipophilicity while enhancing metabolic stability.[1][2][3][4] However, the inherent properties of this amine—namely the steric hindrance from the cyclobutylmethyl group and the reduced nucleophilicity due to the electron-withdrawing nature of the geminal fluorine atoms—present significant challenges for standard peptide coupling protocols.[5][6][7]

This comprehensive application guide provides a robust theoretical framework and detailed experimental protocols for the successful incorporation of (Cyclobutylmethyl)(2,2-difluoroethyl)amine as a C-terminal amide in solid-phase peptide synthesis (SPPS). We will dissect the mechanistic rationale, recommend optimized coupling strategies to overcome steric and electronic barriers, and provide step-by-step workflows for synthesis, cleavage, and purification.

Physicochemical Properties & Mechanistic Rationale

Understanding the unique characteristics of (Cyclobutylmethyl)(2,2-difluoroethyl)amine is critical to developing an effective coupling strategy.

Property	Data / Expected Value	Significance in Peptide Coupling
Structure	CHF2-CH2-N(H)-CH2-C4H7	A secondary amine with significant steric bulk around the nitrogen atom.
Molecular Formula	C₇H₁₃F₂N
Molecular Weight	149.18 g/mol
Expected pKa	~7.0 - 8.0	The geminal difluoro group significantly lowers the basicity compared to a typical secondary amine (pKa ~10-11).[1] This reduces the amine's nucleophilicity, making the attack on an activated carboxyl group less favorable.
Key Structural Motifs	Cyclobutane, geminal difluoroethyl	Cyclobutane: Confers metabolic stability and a defined 3D conformation.[4] Difluoroethyl: Acts as a bioisostere for other groups, increases metabolic stability, and modulates lipophilicity and pKa.[2][3]

The primary challenge in utilizing this amine is twofold:

• Steric Hindrance: The bulky cyclobutylmethyl group physically obstructs the nitrogen's lone pair of electrons from attacking the activated carboxylic acid of the peptide. This is analogous to the difficulties encountered when coupling N-methylated or other α,α-disubstituted amino acids.[7]

• Reduced Nucleophilicity: Fluorine atoms are highly electronegative, pulling electron density away from the nitrogen atom. This inductive effect makes the amine less basic and a weaker nucleophile, slowing the rate of peptide bond formation.[1]

Standard coupling reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) are often inefficient for such challenging couplings, leading to low yields and the formation of side products.[7][8] Therefore, a more potent activation strategy is required.

Recommended Coupling Strategy: High-Potency Onium Salt Reagents

To overcome the high activation energy barrier associated with this sterically hindered and electronically deactivated amine, the use of high-potency uronium/aminium or phosphonium salt-based coupling reagents is strongly recommended.[9]

Reagent Family	Recommended Reagent	Rationale for Use
Uronium/Aminium	HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Considered the gold standard for difficult couplings.[9] It forms a highly reactive OAt-active ester. The nitrogen atom in the HOAt leaving group provides anchimeric assistance, accelerating the subsequent aminolysis step and minimizing racemization.[10]
Uronium/Aminium	HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Forms a highly reactive O-6-ClBt ester, which is more reactive than the OBt esters generated by HBTU or TBTU. It is a cost-effective and highly efficient alternative to HATU.
Phosphonium	PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)	Generates OBt active esters and is known for clean reactions with minimal side products. Phosphonium reagents do not cause guanidinylation of the N-terminus, a potential side reaction with uronium salts if activation is slow or excess reagent is used.[11]

Our primary protocol will utilize HATU due to its superior performance in overcoming steric hindrance and promoting rapid, efficient coupling.[9]

Logical Workflow for C-Terminal Amide Formation

The overall process involves the assembly of the desired peptide sequence on a solid support, followed by the crucial step of coupling the secondary amine to the C-terminal carboxylic acid prior to cleavage from the resin.

Caption: High-level workflow for SPPS synthesis of a C-terminal N,N-disubstituted amide.

Detailed Experimental Protocol

This protocol outlines the procedure for coupling (Cyclobutylmethyl)(2,2-difluoroethyl)amine to a resin-bound peptide following standard Fmoc-based SPPS.

Materials:

• Peptide-resin (e.g., pre-loaded Wang resin, 0.1 mmol scale)

• (Cyclobutylmethyl)(2,2-difluoroethyl)amine

• HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine, peptide synthesis grade

• Cleavage Cocktail (e.g., 95% TFA, 2.5% Water, 2.5% Triisopropylsilane)

• Cold diethyl ether

Protocol Steps:

• Resin Preparation and Deprotection:

  • Swell the peptide-resin (0.1 mmol) in DMF for 30 minutes in a peptide synthesis vessel.

  • Drain the DMF.

  • Perform the final Fmoc deprotection of the N-terminal amino acid by treating the resin with 20% piperidine in DMF (2 x 10 minutes).[9]

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF again (3x) to remove all traces of piperidine.[9]

• Activation of C-Terminal Carboxylic Acid:

  • In a separate vial, prepare the activation solution. Dissolve HATU (0.38 mmol, 3.8 equiv.) and DIEA (0.76 mmol, 7.6 equiv.) in 2 mL of DMF.

  • Scientist's Note: A higher excess of reagents is used to drive the reaction to completion against the sterically and electronically challenging amine. The excess DIEA ensures the peptide's C-terminal carboxylate is fully deprotonated and neutralizes the HCl salt that may be formed.

• Coupling with (Cyclobutylmethyl)(2,2-difluoroethyl)amine:

  • Add the peptide-resin to the activation solution. Alternatively, for pre-activation, add the activation solution to the vial containing the peptide-resin.

  • Immediately add (Cyclobutylmethyl)(2,2-difluoroethyl)amine (0.4 mmol, 4.0 equiv.) to the reaction vessel.

  • Agitate the mixture at room temperature for at least 4 hours. For particularly difficult sequences, extend the reaction time to 12-24 hours or consider gentle heating (35-40°C).

  • Self-Validation Insight: A standard qualitative ninhydrin or isatin test is not applicable for monitoring this reaction, as it detects primary amines.[9] Reaction completion should be assessed by performing a test cleavage on a small aliquot of resin beads followed by LC-MS analysis.

  • If the reaction is incomplete after the initial coupling, drain the solution, wash with DMF (3x), and perform a second coupling (double coupling) with a freshly prepared activation/amine solution for another 4-12 hours.[9]

• Final Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin extensively with DMF (5x) and DCM (5x) to remove all excess reagents and byproducts.

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator.

• Cleavage and Purification:

  • Treat the dried resin with a cleavage cocktail (e.g., 95% TFA / 2.5% H₂O / 2.5% TIS) for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to a 50 mL tube of cold diethyl ether.

  • Centrifuge the mixture, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) with an appropriate water/acetonitrile gradient containing 0.1% TFA.

  • Confirm the identity and purity of the final product by LC-MS and/or NMR.

Reaction Mechanism Visualization

The coupling process proceeds via a highly reactive OAt-ester intermediate, which is then attacked by the secondary amine.

Caption: Simplified mechanism of HATU-mediated coupling with a secondary amine.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Coupling Efficiency	1. Insufficient activation. 2. Short reaction time. 3. Steric hindrance too severe.	1. Increase equivalents of HATU, DIEA, and the amine (e.g., to 5 equiv). 2. Extend coupling time to 24 hours. 3. Perform a double coupling. 4. Consider microwave-assisted synthesis to increase reaction rates.[9]
Side Product Formation	1. Racemization at the C-terminal residue. 2. Incomplete deprotection.	1. HATU is excellent at suppressing racemization, but ensure the base (DIEA) is added with the coupling reagent, not pre-incubated with the peptide-resin. 2. Confirm complete Fmoc removal before coupling.
Difficult Purification	Excess reagents or byproducts co-eluting with the product.	Ensure thorough washing of the resin after the coupling step. The byproducts of HATU-mediated coupling are generally water-soluble and should be easily removed.

Conclusion

The successful incorporation of (Cyclobutylmethyl)(2,2-difluoroethyl)amine into the C-terminus of a peptide is a challenging but achievable goal that offers access to novel chemical matter with potentially superior pharmaceutical properties. The key to success lies in recognizing and overcoming the dual challenges of steric hindrance and reduced nucleophilicity. By employing a high-potency coupling reagent such as HATU, optimizing reaction conditions with an excess of reagents and extended reaction times, and verifying completion via LC-MS, researchers can effectively utilize this valuable building block in their drug discovery and development programs.

References

• Pavlov, M. Y., et al. (2009). Slow peptide bond formation by proline and other N-alkylamino acids in translation. Proceedings of the National Academy of Sciences, 106(1), 50-55. Available at: [Link]

• Pavlov, M. Y., et al. (2009). Slow peptide bond formation by proline and other N-alkylamino acids in translation. PMC. Retrieved February 25, 2026, from [Link]

• Exploring the Synthesis and Chemical Reactions of 2,2-Difluoroethylamine. (2026, January 29). Tejle Chemicals. Retrieved February 25, 2026, from [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). CEM Corporation. Retrieved February 25, 2026, from [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. (2011). Organic & Biomolecular Chemistry, 9(21), 7437. Available at: [Link]

• Liu, W. Q., et al. (2013). A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. PMC. Retrieved February 25, 2026, from [Link]

• Optimizing Peptide Coupling: Key Techniques. (n.d.). ChemPartners. Retrieved February 25, 2026, from [Link]

• Isabel, E., et al. (2011). Difluoroethylamines as an amide isostere in inhibitors of cathepsin K. Bioorganic & medicinal chemistry letters, 21(3), 920-923. Available at: [Link]

• Isabel, E., et al. (2011). Difluoroethylamines as an amide isostere in inhibitors of cathepsin K. PubMed. Retrieved February 25, 2026, from [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Aapptec Peptides. Retrieved February 25, 2026, from [Link]

• Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. (2024, April 29). YouTube. Retrieved February 25, 2026, from [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. (2018). Request PDF. Retrieved February 25, 2026, from [Link]

• Peptide synthesis. (n.d.). Wikipedia. Retrieved February 25, 2026, from [Link]

• Small Molecule Catalyst for Peptide Synthesis. (2025, July 14). Journal of the American Chemical Society. Retrieved February 25, 2026, from [Link]

• Albericio, F., & Carpino, L. A. (1997). Coupling Reagents and Activation. Methods in Enzymology, 289, 104-126.

• Pashko, M., et al. (2025, March 12). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. Retrieved February 25, 2026, from [Link]

• Conibear, A. C., et al. (2018). Recent Advances in the Synthesis of C-Terminally Modified Peptides. PMC. Retrieved February 25, 2026, from [Link]

• Schuhmacher, A., et al. (2020). Synthesis of secondary and tertiary amides without coupling agents from amines and potassium acyltrifluoroborates (KATs). Chemical Science, 11(15), 3845-3849. Available at: [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Anaspec. Retrieved February 25, 2026, from [Link]

• Developments in peptide and amide synthesis. (2004). Luxembourg Bio Technologies. Retrieved February 25, 2026, from [Link]

• Introduction to Peptide Synthesis. (2019, February 15). Master Organic Chemistry. Retrieved February 25, 2026, from [Link]

• White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization. Nature chemistry, 3(7), 509-524. Available at: [Link]

• Peptide bond. (n.d.). Wikipedia. Retrieved February 25, 2026, from [Link]

• Coupling Reagents. (n.d.). AAPPTEC. Retrieved February 25, 2026, from [Link]

• A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. (2013). ResearchGate. Retrieved February 25, 2026, from [Link]

• Process for Preparing 2,2-Difluoroethylamine. (2011). Google Patents.

• cyclobutylamine. (n.d.). Organic Syntheses Procedure. Retrieved February 25, 2026, from [Link]

• Divergent Synthesis of Cyclobutyl and Biscyclobutenyl Amines via Lewis Acid-Catalyzed Reaction of Bicyclo[1.1.0]butanes with Triazinanes. (n.d.). ChemRxiv. Retrieved February 25, 2026, from [Link]

• Automated Synthesis of Head-to-Tail Cyclic Peptides via Microwave-Enhanced SPPS. (n.d.). CEM. Retrieved February 25, 2026, from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Scholars@Duke publication: Difluoroethylamines as an amide isostere in inhibitors of cathepsin K. [scholars.duke.edu]
• 3. Difluoroethylamines as an amide isostere in inhibitors of cathepsin K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Slow peptide bond formation by proline and other N-alkylamino acids in translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Slow peptide bond formation by proline and other N-alkylamino acids in translation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. bachem.com [bachem.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]
• 11. people.uniurb.it [people.uniurb.it]

Technical Notes & Optimization

Purification methods for volatile fluorinated amines

Technical Support Center: Volatile Fluorinated Amines Topic: Purification, Handling, and Troubleshooting Guide

Introduction: The Volatility-Basicity Paradox

User Context: You are likely working with building blocks like 2,2,2-trifluoroethylamine (TFEA) or hexafluoroisopropylamine. You face a dual challenge:

• High Volatility: These amines often have boiling points (BP) similar to common solvents (e.g., TFEA BP ~37 °C), leading to massive product loss during concentration.

• Altered Basicity: The electron-withdrawing fluorine atoms significantly lower the pKa of the amine (pKa ~5.7 for TFEA vs. ~10.6 for ethylamine), rendering standard acid-base extraction protocols ineffective if not calibrated correctly.

This guide provides self-validating protocols to navigate these physical and chemical distinctives.

Module 1: Chemical Purification (The "Salt" Strategy)

Core Concept: Because volatile fluorinated amines are significantly less basic than their non-fluorinated counterparts or byproducts, you can exploit this "pKa Swing" for purification without distillation.

Data Table: The pKa Shift

Compound	Structure	Boiling Point (°C)	pKa (Conjugate Acid)	Basicity Relative to Et₃N
Ethylamine	CH₃CH₂NH₂	16.6	~10.7	Similar
2,2,2-Trifluoroethylamine	CF₃CH₂NH₂	37.0	5.7	~100,000x Weaker
Hexafluoroisopropylamine	(CF₃)₂CHNH₂	58.0	~6.0	~50,000x Weaker
Pyridine	C₅H₅N	115.0	5.2	Comparable

FAQ: "Distillation is failing. My product co-elutes with the solvent. How do I isolate it?"

Answer: Stop distilling the free base. Isolate the amine as a hydrochloride (HCl) or trifluoroacetate (TFA) salt. This eliminates volatility and allows for recrystallization.

Protocol: Selective Salt Formation & Precipitation Target: Purifying crude volatile fluorinated amine from a reaction mixture.

• Solvent Swap: Dilute crude reaction mixture with anhydrous diethyl ether or MTBE .

  • Why? Fluorinated amine salts are typically insoluble in ether, while many organic impurities remain soluble.

• Acidification:

  • Do NOT use aqueous HCl (introduces water, difficult to remove).

  • USE 2M HCl in diethyl ether or 4M HCl in Dioxane.

  • Step: Add acid dropwise at 0 °C.

  • Validation: Monitor pH.[1][2] Stop exactly when pH reaches ~3-4. Going lower is unnecessary due to the low pKa.

• Filtration: The fluorinated amine-HCl salt will precipitate as a white solid.

  • Filter under inert atmosphere (nitrogen blanket) to prevent hygroscopic water absorption.

  • Wash cake with cold pentane.

• Free-Basing (Regeneration):

  • Critical Step: When you need the free amine for the next step, do not liberate it in water.

  • Suspend the salt in a high-boiling dry solvent (e.g., DMF, DMSO) if compatible with the next reaction.

  • Add 1.05 equiv of dry base (e.g., NaH or KOtBu) to release the volatile amine in situ without evaporative loss.

Module 2: Distillation & Physical Separation

FAQ: "I must distill the free base. How do I prevent azeotropes?"

Answer: Fluorinated amines form "low-boiling azeotropes" with alcohols and water. You must break the azeotrope before heating.

Troubleshooting Guide: Breaking the Azeotrope

• Scenario: You synthesized the amine in methanol/ethanol.

• Problem: Distillation yields a mixture of Amine:Alcohol that cannot be separated.

• Solution:

  • Acidify the mixture to form the non-volatile salt.

  • Evaporate the alcohol completely (the amine salt stays behind).

  • Redissolve the salt in a high-boiling, non-azeotropic solvent (e.g., Tetraglyme or PEG-400).

  • Basify (using solid NaOH/KOH) to release the amine.

  • Vacuum Transfer: Distill the volatile amine out of the high-boiling solvent into a cryo-cooled receiver (-78 °C).

Module 3: Visual Workflows

Workflow 1: Purification Decision Tree

Caption: Logical flow for selecting purification method based on volatility and impurity profile.

Workflow 2: The "Trap & Release" Protocol

Caption: Closed-loop system for isolating volatile amines without atmospheric loss.

Module 4: Safety & Reactivity (The HF Risk)

Warning: Fluorinated amines with fluorine on the

-carbon (beta-position) can undergo elimination of HF under strong basic conditions or high heat, leading to:

• Decomposition of product.[3]

• Etching of glassware (cloudy appearance).

• Explosion risk (pressure buildup).

Troubleshooting: "My glassware is turning cloudy."

• Cause: You likely generated HF. This often happens if you distill a

  -fluoroamine (like TFEA) from a strong base at high temperatures (>100 °C).

• Prevention:

  • Avoid distilling from metal hydrides (LiAlH₄) or very strong bases if possible. Use milder bases like Carbonates or Hydroxides for free-basing.

  • Material Check: For long-term storage or high-temp distillation, use PTFE (Teflon) or PFA flasks instead of borosilicate glass.

References

• Nottingham ePrints. (n.d.). New Methods for the Construction of Fluorinated Cyclic Amines and Amides.
• ChemicalBook. (2026). 2,2,2-Trifluoroethylamine hydrochloride synthesis.

• Drug Hunter. (2022).[4] Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Retrieved from

• Google Patents. (1993). Process for recovery of amines and volatile acids from amine salts (US5227483A).
• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?.

Sources

• 1. biotage.com [biotage.com]
• 2. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. drughunter.com [drughunter.com]

Technical Support Center: Handling Hygroscopic Hydrochloride Salts of Secondary Amines

Case ID: #SEC-AMINE-HCL-001 Status: Open Priority: High (Impacts Stoichiometry & Yield) Assigned Specialist: Senior Application Scientist

Executive Summary

You are accessing this guide because your secondary amine hydrochloride salt (e.g., pyrrolidine HCl, dimethylamine HCl, piperidine HCl) has likely transitioned from a free-flowing powder to a sticky gum or liquid upon exposure to air.

The Core Problem: Hydrochloride salts of small secondary amines possess high crystal lattice energy but even higher hydration energy. When the relative humidity (RH) exceeds the salt's Critical Relative Humidity (CRH), the salt absorbs atmospheric water until it dissolves in its own sorbed moisture—a process called deliquescence .

The Consequence:

• Stoichiometric Failure: Weighing "100 mg" of wet salt means you might only be adding 80 mg of reagent. In tight-ratio reactions (e.g., amide couplings), this leads to incomplete conversion.

• Process Failure: Clumping blocks hoppers and transfer lines.

• Chemical Instability: Hydrolysis of sensitive functional groups.

Module 1: The Weighing Crisis (Immediate Troubleshooting)

User Issue: "I cannot transfer the salt to the balance without it turning into oil. The weight keeps increasing while I watch."

The Protocol: Weighing by Difference

Do not attempt to weigh hygroscopic salts directly onto a spatula or open weigh boat. You must minimize the surface area exposed to moisture.[1]

Required Equipment:

• Weighing bottle with a ground-glass joint (or a capped vial).

• Analytical balance.[2][3][4]

• Desiccator.[1][3][5][6][7]

Step-by-Step Workflow:

• Dry the Source: Ensure your bulk supply has been dried (see Module 3) and is stored in a desiccator.

• Fill the Transfer Vessel: In a glovebox or dry bag, transfer an approximate amount of salt (more than you need) into the weighing bottle. Cap it immediately.

• Initial Weighing (

  ): Place the capped bottle on the balance. Tare the balance to zero before placing the bottle, then record the total mass.

• Transfer: Remove the bottle, uncap it, and quickly pour/tap the estimated amount into your reaction vessel. Do not use a spatula (adds surface area/time). Cap the bottle immediately.

• Final Weighing (

  ): Place the capped bottle back on the balance.

• Calculation: Mass added =

  .

Visual Logic: Weighing Integrity Workflow

Figure 1: Critical path for weighing hygroscopic solids to ensure stoichiometric accuracy.

Module 2: Storage & Preservation

User Issue: "I dried it yesterday, but it's wet again today. Parafilm didn't help."

Technical Insight: Parafilm is permeable to water vapor over time. It is not a hermetic seal. Secondary amine salts require active desiccation.

Desiccant Selection Guide

Not all desiccants are equal. For amine salts, you need high efficiency at low humidity.

Desiccant	Efficiency (Residual H2O)	Capacity	Recommended For	Notes
P₂O₅ (Phosphorus Pentoxide)	Very High (< 0.001 mg/L)	Low	Critical Storage	Chemically reacts with water. Corrosive. Best for vacuum desiccators.[7]
Molecular Sieves (4Å)	High (0.001 mg/L)	Moderate (15-20%)	Daily Use	Physical adsorption. Regenerable at 300°C. Best balance of safety/power.
Silica Gel	Low (0.02 mg/L)	High (30-40%)	General Storage	Good for bulk, but often insufficient for highly deliquescent amine salts.
CaCl₂	Moderate	High	Pre-drying	Cheap, but can liquefy upon saturation.

Storage Protocol:

• Primary Container: Glass vial with a Teflon-lined screw cap. Tape the cap interface with electrical tape (better vapor barrier than Parafilm) or use a shrink band.

• Secondary Container: Place the vial inside a vacuum desiccator containing P₂O₅ or activated Molecular Sieves.

• Inert Gas: If possible, backfill the vial with Argon (heavier than air) before capping.

Module 3: Recovery (Drying the "Goo")

User Issue: "My salt is already a sticky mess. Can I save it?"

Recovery Protocol: Yes, but you must avoid thermal decomposition or HCl dissociation . Some amine salts lose HCl at high temperatures, reverting to the free base (which is often a volatile liquid).

Vacuum Oven Procedure:

• Vessel: Spread the material thin on a watch glass or crystallization dish.

• Temperature: Set to 40–50°C . Do not exceed 60°C initially.

• Vacuum: High vacuum (< 10 mbar) is essential.

• Trap: Use a cold trap (dry ice/acetone) to protect the pump from corrosive HCl vapors if dissociation occurs.

• Duration: Dry for 12–24 hours.

• Verification: Check weight loss. If the mass stabilizes, it is dry. If it continues to lose mass, you may be subliming the salt or losing HCl.

Troubleshooting Q&A:

• Q: The salt turned yellow during drying.

  • A: This indicates oxidation (common in anilines/pyrroles) or thermal decomposition. Lower the temperature and ensure the oven is backfilled with Nitrogen, not air.

• Q: It's dry but hard as a rock.

  • A: The "goo" fused during drying. Grind it quickly in a mortar and pestle (in a dry bag if possible) and return to the desiccator immediately.

Module 4: Salt Engineering (The Permanent Fix)

User Issue: "I have to scale this up, and I can't use a glovebox for 50kg. How do I stop the hygroscopicity?"

Solution: Salt Switching (Counter-ion Screening). If the HCl salt is unmanageable, change the anion. The goal is to lower the lattice energy/hydration energy ratio or increase hydrophobicity.

Recommended Alternatives to HCl:

• Tosylate (p-Toluenesulfonate): Adds a large lipophilic group. Often non-hygroscopic.

• Fumarate: Often forms stable, high-melting, non-hygroscopic networks (H-bonding).

• Oxalate: Good crystallinity, though toxicity issues for pharma.

• Mesylate: Sometimes better, but can also be hygroscopic.

Visual Logic: Salt Selection Decision Tree

Figure 2: Strategic decision tree for replacing hygroscopic HCl salts with stable alternatives.

References

• BenchChem Technical Support. (2025).[7][8] Effective Drying of Aniline Hydrochloride Salts: Protocols and Troubleshooting. Retrieved from

• Michigan Technological University. (n.d.). Weighing by Difference Protocol.[2][3][4] Department of Chemistry. Retrieved from

• Sigma-Aldrich (Merck). (n.d.). Drying Agents and Desiccants: Technical Guide. Retrieved from

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[8][9] Advanced Drug Delivery Reviews. (Contextual grounding on salt selection).

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

• FDA/USP. (n.d.). <1251> Weighing on an Analytical Balance. U.S. Pharmacopeia. Retrieved from

Sources

• 1. pages.mtu.edu [pages.mtu.edu]
• 2. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 3. Weighing Procedure - Chromatography Forum [chromforum.org]
• 4. m.youtube.com [m.youtube.com]
• 5. 利用できないコンテンツ [sigmaaldrich.com]
• 6. Hygroscopic chemical...how to deal with? - General Lab Techniques [protocol-online.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Extraction Optimization for (Cyclobutylmethyl)(2,2-difluoroethyl)amine

Executive Summary & Molecule Profile[1][2]

You are likely encountering difficulties because (Cyclobutylmethyl)(2,2-difluoroethyl)amine does not behave like a standard secondary amine.

While typical dialkylamines (e.g., diethylamine) have a pKa

10.5–11.0, the presence of the 2,2-difluoroethyl group significantly lowers the basicity of the nitrogen center due to the strong electron-withdrawing inductive effect ($ -I $) of the fluorine atoms.

• Target Molecule: (Cyclobutylmethyl)(2,2-difluoroethyl)amine

• Estimated pKa: 7.2 – 7.6 (vs. ~10.7 for non-fluorinated analogs)

• Implication: The "standard" rules of thumb for amine extraction (e.g., "extract at pH 10") may be borderline or insufficient for complete phase transfer, or conversely, may expose the molecule to unnecessary harshness.

The Science: The "Fluorine Shift"

To optimize recovery, you must visualize the species distribution relative to pH. The fluorine atoms pull electron density away from the nitrogen lone pair, making it less available to accept a proton.

Comparative pKa Data

Compound Class	Representative Structure	Approx. pKa (Conjugate Acid)
Standard Secondary Amine	Diethylamine	~ 10.9
Primary Fluorinated Amine	2,2-Difluoroethylamine	7.1 – 7.5
Target Molecule	(Cyclobutylmethyl)(2,2-difluoroethyl)amine	~ 7.4 (Estimated)

The Extraction Logic (Henderson-Hasselbalch)

• To Extract into Organic (Free Base): You need pH

  pKa + 2.

  • Target pH:

    9.5 . (Standard pH 12 is safe, but pH 10 is sufficient).

• To Extract into Aqueous (Salt Formation): You need pH

  pKa - 2.

  • Target pH:

    5.0 . (Standard 1M HCl is effective).

Critical Warning: If you attempt to wash this amine out of an organic layer using a "neutral" buffer (pH 7.0–7.4), you will lose yield . At pH 7.4, approximately 50% of the molecule remains in the neutral (organic-soluble) state and will not partition effectively into the water.

Visualizing the Workflow

The following diagram illustrates the phase-switching logic based on the specific pKa of your fluorinated amine.

Figure 1: Phase-switching decision tree based on the estimated pKa of 7.4. Note the asymmetry: acidification requires pH < 5, while basification requires pH > 9.5.

Troubleshooting Guide (FAQs)

Q1: I adjusted the aqueous layer to pH 8, but my recovery in the organic phase is poor. Why?

Diagnosis: Incomplete Deprotonation. Explanation: For a standard amine (pKa ~11), pH 8 is acidic enough to keep it in the water. However, for your fluorinated amine (pKa ~7.4), pH 8 is only 0.6 units above the pKa.

• The Math: At pH 8.0, the ratio of [Free Base]/[Salt] is roughly

  .

• Result: While predominantly organic-soluble, ~20% of your product may still be protonated and trapped in the aqueous phase.

• Solution: Adjust the pH to > 10.0 using saturated

  or 1M NaOH to ensure >99% free base formation .

Q2: I am seeing an emulsion during the basic extraction step.

Diagnosis: Surfactant behavior of the fluorinated alkyl chain. Explanation: The cyclobutylmethyl group is hydrophobic, and the difluoroethyl group adds density and polarity. At intermediate pHs (near the pKa), the coexistence of both ionized and neutral forms can stabilize emulsions. Solution:

• Push the pH: Ensure you are distinctly far from the pKa (pH > 11).

• Increase Ionic Strength: Add solid NaCl (brine saturation) to the aqueous phase. This "salting out" effect reduces the solubility of the organic amine in water and disrupts the emulsion .

• Solvent Switch: If using Dichloromethane (DCM), try mixing in 5-10% Methanol to break surface tension, or switch to Methyl tert-butyl ether (MTBE) which often forms clearer layers with amines.

Q3: Can I use strong bases (KOtBu, NaH) to ensure extraction?

Diagnosis: Risk of Defluorination/Elimination.[1] Explanation: While the cyclobutane ring is stable, the 2,2-difluoroethyl group contains protons

to the nitrogen and to the fluorines. Extremely strong bases (especially anhydrous alkoxides) can trigger HF elimination (E1cB mechanism), forming a vinylidene fluoride derivative ( ) . Solution: Stick to aqueous inorganic bases (NaOH, KOH, ). The presence of water and the lower basicity compared to alkoxides makes elimination kinetically unfavorable at room temperature.

Q4: My yield is low after Rotovap. Is the molecule volatile?

Diagnosis: Volatility of low-MW fluorinated amines. Explanation: Fluorination often increases volatility compared to non-fluorinated analogs (lower boiling points due to reduced intermolecular forces). While the cyclobutyl group adds weight (MW ~135 g/mol ), the free base may still have significant vapor pressure. Solution:

• Salt Formation: Isolate the product as the Hydrochloride (HCl) or Trifluoroacetate (TFA) salt if possible. The salt is non-volatile.

• Controlled Evaporation: Do not heat the water bath > 35°C and avoid high vacuum (< 20 mbar) for extended periods if isolating the free base oil.

Standard Operating Procedure (SOP)

Objective: Isolate (Cyclobutylmethyl)(2,2-difluoroethyl)amine from a reaction mixture.

• Quench & Acidify:

  • Dilute reaction mixture with water.

  • Add 1M HCl dropwise until aqueous pH is < 2.0 .

  • Check: Use pH paper. Do not rely on calculation.

• Wash (Remove Neutrals):

  • Extract the acidic aqueous layer with DCM (

    Volume).

  • Keep the Aqueous Layer (Contains target amine salt).

  • Discard Organic Layer (Contains non-basic impurities).[1]

• Basify (The Critical Step):

  • Cool the aqueous layer to 0–5°C (ice bath) to minimize volatility/side-reactions.

  • Slowly add 2M NaOH or Saturated

    until pH reaches 11–12 .

  • Note: The solution may become cloudy as the free base oils out.

• Extract (Recover Product):

  • Extract with DCM (

    Volume).

  • Optional: Add NaCl to the aqueous phase if layers are hazy.

• Dry & Concentrate:

  • Dry combined organics over anhydrous

    .

  • Filter and concentrate carefully (40°C bath, >100 mbar initially) to avoid evaporative loss.

References

• PubChem. (2025).[2][3][4] 2,2-Difluoroethylamine (Compound Summary). National Library of Medicine. [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques: Principles and Optimisation.[Link]

• Chemistry LibreTexts. (2021). 2.3: Liquid-Liquid Extraction.[Link]

• Donetti, A., et al. (1989).[5] Synthesis and pharmacological properties of 2,2-difluoroethylamine derivatives. Journal of Medicinal Chemistry. (Contextual reference on stability/synthesis of difluoroethylamines).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 2,2-Difluoroethanamine | C2H5F2N | CID 136274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Cyclobutylmethyl)(methyl)amine | C6H13N | CID 19830271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methylbutylamine | C5H13N | CID 8068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EP2638001B1 - Method for producing 2,2-difluoroethylamine based on prop-2-en-1-amine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Navigating the Labyrinth of Amine Analysis: A Comparative Guide to the ¹H NMR Spectrum of (Cyclobutylmethyl)(2,2-difluoroethyl)amine

For the modern researcher in drug discovery and development, the unambiguous characterization of novel chemical entities is paramount. Amines, a cornerstone of many pharmaceutical compounds, present unique analytical challenges. This guide provides a deep dive into the ¹H NMR spectral analysis of (Cyclobutylmethyl)(2,2-difluoroethyl)amine, a molecule incorporating several key structural motifs. We will dissect its expected spectrum, offering a rationale for the anticipated chemical shifts and coupling patterns. Furthermore, we will objectively compare the insights gleaned from ¹H NMR with those from alternative analytical techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared (FTIR) Spectroscopy, providing a holistic view for the discerning scientist.

The Power of Proton NMR: Deconstructing the Molecular Architecture

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a titan in the analytical chemist's arsenal, offering an unparalleled window into the molecular structure. For (Cyclobutylmethyl)(2,2-difluoroethyl)amine, ¹H NMR provides a detailed roadmap of its proton environments, allowing for the confirmation of its constitution and stereochemistry.

The structure of (Cyclobutylmethyl)(2,2-difluoroethyl)amine presents several distinct proton environments, each with a characteristic signature in the ¹H NMR spectrum. The puckered nature of the cyclobutane ring and the strong electronegativity of the fluorine atoms are key determinants of the spectral features.

A Predicted ¹H NMR Spectrum of (Cyclobutylmethyl)(2,2-difluoroethyl)amine

To understand the spectrum, let's break down the molecule into its constituent parts: the cyclobutylmethyl group, the difluoroethyl group, and the amine proton.

• The Cyclobutylmethyl Moiety: The cyclobutane ring's non-planar, puckered conformation means that the protons on the ring are not all equivalent.[1] This can lead to a complex multiplet pattern. The methine proton (CH) directly attached to the methylene bridge and the various methylene protons (CH₂) within the ring will have distinct chemical shifts, generally appearing in the upfield region of the spectrum, typically between 1.5 and 2.5 ppm. The methylene bridge protons (CH₂-N) adjacent to the nitrogen will be deshielded due to the electron-withdrawing effect of the nitrogen atom and are expected to resonate further downfield, likely in the 2.5-3.0 ppm range.[2]

• The 2,2-Difluoroethyl Moiety: The two fluorine atoms on the terminal carbon of the ethyl group have a profound influence on the adjacent protons. The methylene protons directly bonded to the nitrogen (N-CH₂) will be shifted downfield due to the inductive effect of both the nitrogen and the two fluorine atoms. Their signal is anticipated to appear as a triplet of triplets. The protons of the CHF₂ group will experience significant coupling to the two fluorine atoms (a large geminal coupling, ²JHF) and to the adjacent methylene protons (a vicinal coupling, ³JHH). This will result in a complex multiplet, often a triplet of doublets, at a significantly downfield position, potentially in the range of 5.5-6.5 ppm.

• The Amine Proton (N-H): The chemical shift of the N-H proton in secondary amines is often variable and can appear as a broad singlet anywhere between 0.5 and 5.0 ppm. Its exact position is sensitive to solvent, concentration, and temperature. Due to rapid proton exchange, coupling to adjacent C-H protons is often not observed.

Below is a table summarizing the predicted ¹H NMR spectral data for (Cyclobutylmethyl)(2,2-difluoroethyl)amine.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling Constants (J, Hz)
CHF₂	5.5 - 6.5	t	Large ²JHF
N-CH ₂-CHF₂	2.8 - 3.5	t	³JHH, ³JHF
Cyclobutane-CH ₂-N	2.5 - 3.0	d	³JHH
Cyclobutane-CH	1.8 - 2.5	m
Cyclobutane-CH ₂	1.5 - 2.2	m
N-H	0.5 - 5.0	br s

Diagrammatic Representation of Proton Environments

To visualize the distinct proton environments and their connectivities, the following diagram illustrates the structure of (Cyclobutylmethyl)(2,2-difluoroethyl)amine.

Caption: Molecular structure of (Cyclobutylmethyl)(2,2-difluoroethyl)amine with key proton groups highlighted.

Beyond the Magnet: A Comparative Look at Alternative Analytical Techniques

While ¹H NMR provides exquisite structural detail, a comprehensive characterization often involves orthogonal techniques. Here, we compare the utility of GC-MS and FTIR spectroscopy in the analysis of (Cyclobutylmethyl)(2,2-difluoroethyl)amine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For amines, which can exhibit poor chromatographic behavior due to their polarity, derivatization is often employed to increase volatility and improve peak shape.[1]

Expected GC-MS Analysis of (Cyclobutylmethyl)(2,2-difluoroethyl)amine:

• Retention Time: The retention time would be specific to the compound and the GC conditions (column, temperature program, etc.).

• Mass Spectrum: The electron ionization (EI) mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. More importantly, it would display a characteristic fragmentation pattern. Key fragments would likely arise from:

  • α-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom is a common fragmentation pathway for amines.[3] This would result in the loss of a cyclobutyl radical or a difluoroethyl radical, leading to prominent fragment ions.

  • Loss of HF: Molecules containing fluorine can lose a molecule of hydrogen fluoride.

Comparison with ¹H NMR:

Feature	¹H NMR	GC-MS
Information Provided	Detailed connectivity and stereochemistry of protons.	Molecular weight and fragmentation pattern.
Sample Requirement	Milligram quantities, non-destructive.	Microgram to nanogram quantities, destructive.
Isomer Differentiation	Excellent for distinguishing constitutional and stereoisomers.	Can distinguish isomers based on retention time and fragmentation, but may require standards.
Quantitative Analysis	Inherently quantitative with an internal standard.	Can be quantitative with appropriate calibration.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected FTIR Spectrum of (Cyclobutylmethyl)(2,2-difluoroethyl)amine:

• N-H Stretch: A weak to medium intensity band is expected in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration of the secondary amine.[4] The absence of two peaks in this region would rule out a primary amine.

• C-H Stretch: Strong bands will be observed in the 2850-3000 cm⁻¹ region due to the C-H stretching vibrations of the cyclobutane and ethyl groups.[5]

• C-F Stretch: Strong, characteristic absorption bands for the C-F bonds are expected in the region of 1000-1400 cm⁻¹.

• N-H Bend: A band in the 1550-1650 cm⁻¹ region may be present due to N-H bending, although it can sometimes be weak for secondary amines.[6]

Comparison with ¹H NMR:

Feature	¹H NMR	FTIR Spectroscopy
Information Provided	Detailed atomic connectivity and 3D structure.	Presence of functional groups.
Structural Detail	High resolution, provides information on every proton.	Lower resolution, provides information on bond vibrations.
Isomer Differentiation	Excellent for distinguishing isomers.	Limited ability to distinguish isomers, especially constitutional isomers with the same functional groups.
Ease of Use	Requires more expertise for spectral interpretation.	Relatively straightforward to obtain and interpret for the presence/absence of key functional groups.

Experimental Protocols

¹H NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of (Cyclobutylmethyl)(2,2-difluoroethyl)amine.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical as residual solvent peaks can interfere with the spectrum.[7][8]

• Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent, to set the chemical shift scale to 0 ppm.

Data Acquisition:

• Acquire the ¹H NMR spectrum on a spectrometer operating at a field strength of 300 MHz or higher for better resolution.

• Typical acquisition parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• Signal-to-noise can be improved by acquiring multiple scans (e.g., 16 or 32).

GC-MS Analysis (with Derivatization)

Derivatization (using trifluoroacetic anhydride - TFAA):

• Dissolve a known amount of the amine in a suitable solvent (e.g., ethyl acetate).

• Add an excess of TFAA and a catalytic amount of a base (e.g., pyridine).

• Heat the mixture at 60-70 °C for 30 minutes.

• After cooling, wash the organic layer with dilute acid and then with water to remove excess reagents.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄) and concentrate it before injection.

GC-MS Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Program: Start at 50 °C for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

• MS Detector: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-500.

FTIR Spectroscopy

Sample Preparation:

• For a liquid sample, a thin film can be prepared by placing a drop of the amine between two salt plates (e.g., NaCl or KBr).

• For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

Data Acquisition:

• Record the spectrum using an FTIR spectrometer, typically over the range of 4000-400 cm⁻¹.

• Acquire a background spectrum of the empty sample holder (or salt plates) first, which is then automatically subtracted from the sample spectrum.

• Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Conclusion: A Symphony of Analytical Techniques

The structural elucidation of (Cyclobutylmethyl)(2,2-difluoroethyl)amine serves as an excellent case study for the synergistic application of modern analytical techniques. ¹H NMR spectroscopy, with its ability to provide a detailed proton-by-proton map of the molecule, remains the gold standard for unambiguous structure determination. However, a comprehensive understanding and robust characterization are best achieved by integrating the molecular weight and fragmentation data from GC-MS and the functional group information from FTIR. For the discerning researcher, the choice of technique is not a matter of substitution but of strategic combination, each method playing a vital role in the symphony of molecular analysis.

References

• LibreTexts. "24.10: Spectroscopy of Amines." Accessed February 22, 2024. [Link]

• Universallab. "FTIR Spectrum Analysis--Meaning and Application of Each Peak." Accessed February 22, 2024. [Link]

• Spectroscopy Online. "Organic Nitrogen Compounds III: Secondary and Tertiary Amines." Accessed February 22, 2024. [Link]

• PubMed. "A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization." Accessed February 22, 2024. [Link]

• UCLA Chemistry. "IR: amines." Accessed February 22, 2024. [Link]

• OpenStax. "24.10 Spectroscopy of Amines." Accessed February 22, 2024. [Link]

• Oxford Academic. "Gas Chromatographic Determination of Primary and Secondary Amines as Pentafluorobenzamide Derivatives." Accessed February 22, 2024. [Link]

• The Royal Society of Chemistry. "Electronic Supplementary Information (ESI) The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones." Accessed February 22, 2024. [Link]

• LabRulez. "Bulletin 737F Amines Analysis by Packed Column GC." Accessed February 22, 2024. [Link]

• ScienceDirect. "A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass sp." Accessed February 22, 2024. [Link]

• Fiveable. "Spectroscopy of Amines." Accessed February 22, 2024. [Link]

• The Royal Society of Chemistry. "Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes - Supporting Information." Accessed February 22, 2024. [Link]

• Imperial College London. "Chemical shifts." Accessed February 22, 2024. [Link]

• LibreTexts. "13.4: Chemical Shifts in ¹H NMR Spectroscopy." Accessed February 22, 2024. [Link]

• Chemistry Steps. "NMR Chemical Shift Values Table." Accessed February 22, 2024. [Link]

• Recent Progress in Magnetic Resonance. "Inter-residue through-space scalar 19F– 19F couplings between CH2F groups in a protein." Accessed February 22, 2024. [Link]

• ResearchGate. "γ effects identify preferentially populated rotamers of CH2F groups: side-chain conformations of fluorinated valine analogues i." Accessed February 22, 2024. [Link]

• PubMed. "A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes." Accessed February 22, 2024. [Link]

• ResearchGate. "The observed 3JHF coupling constants are an average over the rotational isomers." Accessed February 22, 2024. [Link]

• eClass. "FLUORINE COUPLING CONSTANTS." Accessed February 22, 2024. [Link]

• University of Liverpool. "Tables For Organic Structure Analysis." Accessed February 22, 2024. [Link]

• SciSpace. "NMR Spectra of Some Nitro-substituted N-Alkylanilines I." Accessed February 22, 2024. [Link]

• Organic Chemistry Data & Info. "NMR Spectroscopy – 1H NMR Chemical Shifts." Accessed February 22, 2024. [Link]

• Doc Brown's Chemistry. "1H proton nmr spectrum of ethylamine." Accessed February 22, 2024. [Link]

• The Royal Society of Chemistry. "Supporting Information Direct and Indirect Hyperpolarisation of Amines using paraHydrogen." Accessed February 22, 2024. [Link]

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• 2. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 3. fiveable.me [fiveable.me]
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• 5. FTIR Spectrum Analysis--Meaning and Application of Each Peak | Universal Lab Blog [universallab.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 8. homepages.abdn.ac.uk [homepages.abdn.ac.uk]

Mass spectrometry fragmentation pattern of cyclobutylmethyl amines

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of Cyclobutylmethyl amines (CBMA) . It is designed for analytical chemists and medicinal chemists requiring precise structural elucidation of strained-ring amine motifs in drug discovery.

Executive Summary: The Analytical Challenge

Cyclobutylmethyl amines are increasingly utilized in drug development as conformationally restricted bioisosteres of alkyl chains or as metabolic "soft spots" to tune half-life. However, their analysis presents a distinct challenge: isobaric interference .

The cyclobutylmethyl moiety (

) is isomeric with cyclopentylamine and (cyclopropylmethyl)amine . In standard Electron Ionization (EI) MS, these species undergo rapid rearrangements (ring expansion/contraction) that can homogenize their spectra. This guide delineates the specific fragmentation pathways that allow for their confident differentiation, focusing on the kinetic control of alpha-cleavage versus thermodynamic ring expansion .

Mechanistic Architecture

To interpret the spectra, one must understand the causality of the fragmentation. The behavior of CBMA is governed by the release of ring strain (~26 kcal/mol) coupled with the high ionization potential of the nitrogen lone pair.

The Alpha-Cleavage Dominance

In primary cyclobutylmethyl amines, the radical cation formed at the nitrogen atom triggers an alpha-cleavage. Unlike acyclic amines, the "R" group lost is a cyclobutyl radical .

• Pathway:

• Result: A dominant base peak at m/z 30 .[1]

• Differentiation Factor: While acyclic amines also show m/z 30, the absence of significant McLafferty rearrangement ions (due to ring constraints) and the specific ratio of m/z 30 to the molecular ion (

  ) is diagnostic.

The Cationic Rearrangement Manifold

A critical phenomenon in this class is the Cyclopropylcarbinyl-Cyclobutyl-Homoallyl rearrangement . Under high-energy EI conditions, the carbocation generated can isomerize.

• CBMA tends to retain the 4-membered ring integrity more than cyclopropylmethyl amines due to a higher activation barrier for ring contraction compared to expansion.

• Cyclopentylamine (the 5-membered isomer) lacks the strain driving force to eject a

  radical, resulting in a completely different fragmentation fingerprint (ring fragmentation).

Visualizing the Fragmentation Pathways

The following diagram maps the competing pathways between direct alpha-cleavage and ring-expansion isomerization.

Figure 1: Fragmentation logic flow for Cyclobutylmethylamine. The red path (Alpha-Cleavage) is kinetically favored, producing the diagnostic m/z 30 base peak.

Comparative Profiling: CBMA vs. Alternatives

This section objectively compares the "performance" (spectral distinctiveness) of CBMA against its primary isomers.

Quantitative Ion Signature Table

The following table summarizes the key diagnostic ions. Note the Relative Abundance (RA) shifts.

Feature	Cyclobutylmethyl Amine (CBMA)	Cyclopentylamine (CPA)	(Cyclopropylmethyl)amine (CPMA)
Molecular Ion ( )	m/z 85 (Weak, <5%)	m/z 85 (Moderate, 10-20%)	m/z 85 (Weak, <5%)
Base Peak (100% RA)	m/z 30 ( )	m/z 56 ( ) or 43	m/z 30 ( )
Diagnostic Loss	M-55 (Loss of Cyclobutyl)	M-29 (Loss of )	M-41 (Loss of Allyl/Cyclopropyl)
Ring Integrity Ion	m/z 56 (Ring fragment)	m/z 69 ( )	m/z 56 (Rearrangement)
Differentiation Key	Dominant m/z 30; Absence of strong m/z 69.	Weak m/z 30 ; Strong m/z 56 & 69.	Indistinguishable from CBMA in low-res EI; requires MS/MS.

Detailed Analysis

• CBMA vs. Cyclopentylamine: This is the easiest differentiation. CPA cannot form the m/z 30 ion via a single bond cleavage. It requires breaking the ring and a C-C bond, which is energetically costly. Therefore, if you see a spectrum dominated by m/z 56 (ring fragment) and m/z 69 (loss of amine), it is Cyclopentylamine . If the spectrum is dominated by m/z 30, it is likely CBMA or CPMA.

• CBMA vs. (Cyclopropylmethyl)amine: These are "spectral twins" due to the rapid interconversion of their carbocations. However, CPMA often shows a slightly elevated m/z 54 and m/z 41 (allyl cation) due to the facile ring opening of the cyclopropyl group to a homoallyl system.

Experimental Protocol: Isomer Differentiation

To confidently identify CBMA in a drug metabolite mixture, rely on Tandem Mass Spectrometry (MS/MS) rather than simple EI.

Protocol: Targeted MS/MS Workflow

Objective: Distinguish CBMA from isobaric cyclic amines.

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+ve).

  • Reasoning: ESI produces the even-electron

    ion (m/z 86), avoiding the chaotic radical fragmentation of EI.

• Precursor Selection: Isolate m/z 86.1 with a narrow isolation window (1.0 Da).

• Collision Energy (CE) Ramp: Apply a stepped CE (e.g., 15, 30, 45 eV).

  • Causality: Low energy preserves the ring; high energy forces the diagnostic ring opening.

• Fragment Analysis:

  • CBMA Signature: Look for a transition 86

    69 (Loss of , highly favored in primary amines) and 86 58 (Ring contraction/cleavage).

  • Cyclopentylamine Signature: Dominant 86

    69 (Loss of ) but distinct lack of lower mass ring-strain fragments compared to CBMA.

  • Derivatization (Optional): If MS/MS is ambiguous, derivatize with Benzoyl Chloride .

    • Why? The benzamide derivative stabilizes the molecular ion and directs fragmentation away from the ring, allowing the intact cycloalkyl ring to be detected as a specific fragment (e.g., Cyclobutyl cation m/z 55 vs Cyclopentyl cation m/z 69).

References

• NIST Mass Spectrometry Data Center. Cyclopentanamine Mass Spectrum. NIST Chemistry WebBook, SRD 69.[2][3] Available at: [Link]

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society. (Fundamental mechanism for C4/C3 ring expansion).
• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for alpha-cleavage rules).
• Banoub, J. H., et al.Differentiation of Isomeric Cyclic Amines by Mass Spectrometry.

Sources

• 1. Cyclopropanemethanamine | C4H9N | CID 75646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopentanamine [webbook.nist.gov]
• 3. Cyclopentanamine [webbook.nist.gov]

19F NMR Shifts of N-Substituted 2,2-Difluoroethylamines: A Comparative Technical Guide

Topic: 19F NMR Shifts of N-Substituted 2,2-Difluoroethylamines Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The 2,2-difluoroethylamine (

) motif has emerged as a critical bioisostere in modern medicinal chemistry. It offers a unique balance of metabolic stability, lipophilicity modulation, and hydrogen bond donating capacity, often serving as a superior alternative to the more lipophilic 2,2,2-trifluoroethyl group or the metabolically labile ethyl group.

This guide provides a technical analysis of the 19F NMR characteristics of N-substituted 2,2-difluoroethylamines. We compare their chemical shifts (

) and coupling constants ( ) against the standard 2,2,2-trifluoroethylamine motif, providing researchers with the diagnostic data needed for structural verification and conformational analysis.

Key Takeaway: The terminal

group in these amines exhibits a distinct chemical shift range of -120 to -125 ppm , significantly upfield from the analog (-72 ppm), and displays complex multiplet patterns driven by large coupling (~55 Hz).

Technical Background: The Physics of the Shift

The Gem-Difluoro Environment

The 19F NMR shift of the 2,2-difluoroethyl group is governed by the electron density around the fluorine nuclei and the specific conformational preferences of the molecule. Unlike the

symmetric group, the moiety possesses a proton, introducing a strong scalar coupling ( ) that dominates the spectral appearance.

The Double Gauche Effect

A critical factor influencing the chemical shift in these systems is the "double gauche" effect . In protonated 2,2-difluoroethylamines (ammonium salts), the population of the conformer where the nitrogen is gauche to both fluorine atoms is significantly increased due to electrostatic attraction (

). This conformational lock influences the magnetic shielding, often resulting in a slight upfield shift compared to the free base.

Diagnostic Coupling Constants

• (Geminal): The proton directly attached to the difluoromethyl carbon couples strongly to the two fluorines. Typical values range from 54 to 60 Hz .
• (Vicinal): The methylene protons ( ) couple to the fluorines, typically showing values of 10 to 18 Hz .

Comparative Analysis: vs. Motifs

The following table contrasts the NMR performance and physical properties of N-substituted 2,2-difluoroethylamines with their trifluoro- analogs.

Table 1: Comparative 19F NMR & Physicochemical Profile

Feature	N-Substituted 2,2-Difluoroethylamine ( )	N-Substituted 2,2,2-Trifluoroethylamine ( )
19F Chemical Shift ( )	-120 to -125 ppm	-70 to -75 ppm
Signal Multiplicity	dt (Doublet of Triplets) or td (Triplet of Doublets)*	t (Triplet)
(Geminal)	54 – 60 Hz (Dominant splitting)	N/A (No geminal proton)
(Vicinal)	12 – 18 Hz	9 – 11 Hz
Electronic Effect	Moderate EWG ( )	Strong EWG ( )
pKa of Conjugate Acid	~ 7.1 (Weak Base)	~ 5.7 (Very Weak Base)
H-Bonding Capacity	Donor ( ) & Weak Acceptor ( )	Donor ( ) Only (F is poor acceptor)

*Note: Multiplicity depends on decoupling. In proton-coupled spectra, the signal is a doublet of triplets (due to one geminal H and two vicinal H's).

Experimental Protocols

Synthesis of N-Benzyl-2,2-difluoroethylamine

This protocol describes a robust method for synthesizing a representative N-substituted derivative via nucleophilic substitution.

Reagents:

• Benzylamine (1.0 equiv)

• 2,2-Difluoroethyl triflate (1.1 equiv) [Generated in situ or purchased]

• DIPEA (Diisopropylethylamine) (2.0 equiv)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Workflow:

• Preparation: Dissolve Benzylamine (10 mmol) and DIPEA (20 mmol) in anhydrous DCM (50 mL) under nitrogen atmosphere.

• Addition: Cool the mixture to 0°C. Dropwise add 2,2-difluoroethyl triflate (11 mmol) over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by TLC (visualize with ninhydrin).

• Workup: Quench with saturated

  . Extract with DCM (3x). Wash combined organics with brine, dry over .

• Purification: Concentrate in vacuo. Purify via silica gel flash chromatography (Hexane/EtOAc gradient).

NMR Acquisition Parameters

To accurately resolve the complex splitting patterns of the

group, specific acquisition parameters are recommended.

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Probe: Fluorine-sensitive probe (e.g., BBFO or QNP).

• Pulse Sequence:

  • zg30 (Standard 30° pulse) for integration.

  • zgpg30 (1H-decoupled 19F) to simplify the spectrum to a singlet (or doublet if chiral).

• Spectral Width: 200 ppm (centered at -100 ppm).

• Relaxation Delay (D1): 3.0 seconds (Fluorine T1 can be long; ensure full relaxation for quantitative integration).

• Reference: Trichlorofluoromethane (

  ) internal standard set to 0.00 ppm.[1][2][3]

Visualizations

Synthesis & Analysis Workflow

The following diagram outlines the logical flow from starting materials to structural confirmation.

Caption: Figure 1. Synthesis and analytical workflow for N-substituted 2,2-difluoroethylamines.

19F NMR Signal Logic

This decision tree helps interpret the 19F signal multiplicity.

Caption: Figure 2. Logic flow for interpreting the 19F NMR splitting patterns of the CHF2 group.

References

• Silla, J. M., et al. (2014). Conformational analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect. Beilstein Journal of Organic Chemistry. [Link]

• Reich, H. J. 19F NMR Chemical Shifts. University of Wisconsin-Madison. [Link]

• Dungan, C. H., & Van Wazer, J. R. Compilation of reported F19 NMR chemical shifts.[2] Wiley-Interscience. (Foundational Reference for Shift Ranges).

• Swallow, S. (2015). Fluorine in Medicinal Chemistry.[4][5] Progress in Medicinal Chemistry. (Context on Bioisosteres).

Sources

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• 2. 19F [nmr.chem.ucsb.edu]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Purity Validation of (Cyclobutylmethyl)(2,2-difluoroethyl)amine: The Role of GC-MS and Alternative Methodologies

For researchers, scientists, and drug development professionals, establishing the purity of a novel chemical entity is a cornerstone of ensuring the integrity and reproducibility of their work. The purity of an active pharmaceutical ingredient (API) directly impacts its safety, efficacy, and stability. This guide provides an in-depth technical comparison of methodologies for validating the purity of (Cyclobutylmethyl)(2,2-difluoroethyl)amine, a representative fluorinated amine, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS).

The analytical challenge with compounds like (Cyclobutylmethyl)(2,2-difluoroethyl)amine lies in their chemical properties. Amines are known to be highly active and can exhibit poor peak shape and adsorption to active sites within a chromatographic system.[1] The presence of fluorine atoms can further influence the compound's volatility and polarity, necessitating careful method development.

Part 1: The Primary Workhorse - Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds.[] It offers a combination of high-resolution separation (GC) and definitive identification (MS), making it an ideal choice for both purity assessment and impurity profiling.

The Causality Behind Choosing GC-MS:

The selection of GC-MS for analyzing (Cyclobutylmethyl)(2,2-difluoroethyl)amine is based on its anticipated volatility. The relatively low molecular weight and non-ionic nature of the free base suggest it can be readily vaporized without decomposition, a prerequisite for GC analysis. The mass spectrometer provides unparalleled specificity, allowing for the confirmation of the target compound's molecular weight and the tentative identification of unknown impurities based on their fragmentation patterns.

A Self-Validating GC-MS Protocol:

To ensure trustworthiness, any analytical method must be validated to demonstrate its suitability for the intended purpose.[3] The following protocol is designed with this principle in mind and aligns with the validation characteristics outlined in the ICH Q2(R1) guidelines, such as specificity, linearity, precision, accuracy, and robustness.[4][5]

Experimental Protocol: Purity of (Cyclobutylmethyl)(2,2-difluoroethyl)amine by GC-MS

1. Sample Preparation:

• Objective: To dissolve the analyte in a suitable solvent at a known concentration.

• Procedure:

  • Accurately weigh approximately 10 mg of the (Cyclobutylmethyl)(2,2-difluoroethyl)amine sample.

  • Dissolve the sample in 10 mL of a high-purity, volatile solvent such as ethyl acetate or dichloromethane in a volumetric flask. The choice of solvent is critical to ensure good solubility and compatibility with the GC system.

  • For quantitative analysis, add a suitable internal standard (e.g., a structurally similar compound with a distinct retention time) at a known concentration.

2. Instrumentation and Parameters:

Parameter	Recommended Setting	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent	Provides robust and reproducible performance.
Mass Spectrometer	Agilent 7250 GC/Q-TOF or equivalent	High-resolution mass spectrometry for accurate mass measurements and confident impurity identification.[6]
Column	Agilent DB-5MS, 30 m x 0.25 mm, 0.25 µm	A low-polarity column suitable for a wide range of compounds. For highly basic amines that may exhibit peak tailing, a specialized amine-deactivated column (e.g., a CP-Volamine) may be necessary.[1][7]
Inlet	Split/Splitless, 250 °C	Splitless injection is preferred for trace analysis, while a split injection is suitable for higher concentrations to avoid column overload.
Carrier Gas	Helium, 1 mL/min constant flow	Inert carrier gas with optimal efficiency.
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	A temperature gradient to ensure separation of volatile impurities from the main analyte and any less volatile components.
MS Transfer Line	280 °C	To prevent condensation of the analytes.
Ion Source	Electron Ionization (EI), 70 eV, 230 °C	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Mass Range	40-500 m/z	A typical mass range to capture the molecular ion and key fragments of the analyte and potential impurities.

3. Data Analysis and Interpretation:

• Purity Calculation: The purity is typically determined by area percent normalization, where the peak area of the main component is divided by the total area of all peaks in the chromatogram.

• Impurity Identification: The mass spectrum of each impurity peak can be compared against spectral libraries (e.g., NIST) for tentative identification. Accurate mass data from a high-resolution mass spectrometer can be used to determine the elemental composition of impurities, aiding in their structural elucidation.[8]

4. System Suitability:

• Before running samples, inject a standard solution to verify system performance. Key parameters to check include peak resolution, tailing factor, and signal-to-noise ratio. This ensures the system is operating correctly and the results will be reliable.

GC-MS workflow for purity validation.

Part 2: Alternative and Complementary Analytical Techniques

While GC-MS is a powerful tool, a comprehensive purity assessment often relies on orthogonal methods—techniques that separate and detect compounds based on different chemical principles.[9] This approach provides a more complete picture of a sample's purity.

1. High-Performance Liquid Chromatography (HPLC/UPLC):

• Principle and Applicability: HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. It is the method of choice for non-volatile, thermally labile, or highly polar compounds that are not suitable for GC.[10] For amines, which can be basic, reversed-phase HPLC is commonly used.[11][12]

• Method Considerations:

  • Derivatization: Amines often lack a strong UV chromophore, making detection difficult. Pre-column or post-column derivatization with reagents like dansyl chloride or o-phthalaldehyde (OPA) can be employed to attach a UV-active or fluorescent tag, significantly enhancing sensitivity.[13][14]

  • Column Selection: C18 columns are widely used, but the basic nature of amines can lead to peak tailing due to interactions with residual silanols on the silica support. Using a base-deactivated column or adding a competing base like triethylamine to the mobile phase can mitigate this issue.

• Comparison with GC-MS: HPLC is more versatile for a broader range of compounds but can be more complex in terms of method development, especially if derivatization is required.

2. Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy:

• Principle and Power: NMR spectroscopy provides detailed structural information about a molecule. In its quantitative application (qNMR), the integral of an NMR signal is directly proportional to the number of nuclei, allowing for a direct and highly accurate measurement of purity without the need for a reference standard of the analyte itself.[15][16][17]

• Role in Purity Assessment: qNMR is considered a primary ratio method and is recognized by pharmacopeias.[17] It is particularly valuable for providing an orthogonal assessment of purity that is not dependent on the chromatographic behavior or ionization efficiency of impurities.[18][19] For (Cyclobutylmethyl)(2,2-difluoroethyl)amine, both ¹H and ¹⁹F NMR could be powerful quantitative tools.[20][21]

• Limitations: The main limitation of qNMR is its lower sensitivity compared to chromatographic techniques. It is excellent for quantifying major components and significant impurities but may not detect trace-level impurities.[22]

Decision tree for selecting the appropriate analytical technique.

Part 3: Comparative Analysis and Data Presentation

The choice of analytical technique depends on the specific requirements of the analysis, including the nature of the analyte, the expected impurities, and the desired level of information.

Table 1: Comparison of Analytical Techniques for Purity Validation

Feature	GC-MS	HPLC/UPLC	Quantitative NMR (qNMR)
Principle	Separation of volatile compounds in the gas phase, with mass-based detection.	Separation of compounds in the liquid phase based on polarity, with various detection methods.	Measures the nuclear magnetic resonance of atomic nuclei, providing structural and quantitative data.
Selectivity	High, based on both retention time and mass spectrum.	Moderate to high, dependent on chromatographic separation and detector specificity.	High, based on unique chemical shifts for different nuclei.
Sensitivity	High (ng to pg level).	High (ng to pg level), especially with fluorescence or MS detection.	Lower (µg to mg level).
Information	Purity (area %), impurity profile, tentative impurity identification.	Purity (area %), impurity profile.	Absolute purity (mass %), structural confirmation, isomeric purity.
Throughput	High, with typical run times of 20-40 minutes.	Moderate to high, with run times of 10-30 minutes.	Moderate, requires careful sample preparation and longer acquisition times for high precision.
Advantages for this Amine	Excellent for volatile impurities, provides structural information from mass spectra.	Suitable for non-volatile or polar impurities, wide applicability.	Provides an orthogonal, absolute purity value; does not require impurity reference standards.
Limitations for this Amine	Not suitable for non-volatile impurities, potential for on-column degradation. Amine reactivity can cause peak tailing.[23]	May require derivatization for sensitive detection, potential for peak tailing with basic amines.	Lower sensitivity may miss trace impurities.

Conclusion: An Integrated Analytical Strategy

For the comprehensive purity validation of (Cyclobutylmethyl)(2,2-difluoroethyl)amine, no single technique is sufficient. A robust and trustworthy assessment is best achieved through an integrated approach.

GC-MS should be employed as the primary technique for routine purity analysis and the identification of volatile and semi-volatile impurities. Its high sensitivity and specificity make it invaluable for this purpose. To provide a more complete picture and to account for potential non-volatile impurities, HPLC/UPLC should be used as an orthogonal chromatographic technique.

Finally, qNMR should be utilized to provide a definitive, absolute purity value. This is particularly important for the qualification of reference standards and for providing a final, unbiased assessment of the bulk material's purity. By combining the strengths of these complementary techniques, researchers and drug development professionals can be confident in the quality and integrity of their chemical entities.

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• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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• SciELO. (n.d.). Validation of an HPLC-UV method for the identification and quantification of bioactive amines in chicken meat. [Link]

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• ResearchGate. (2014, February 11). Is it possible to analyze F-compounds with GCMS?[Link]

• RSC Publishing. (2022, September 8). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. [Link]

• LabRulez GCMS. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC. [Link]

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• PubMed. (2004, August 15). Qualitative and quantitative analysis of small amine molecules by MALDI-TOF mass spectrometry through charge derivatization. [Link]

• RSC Publishing. (2023, September 14). Fluoride derivatization-enabled sensitive and simultaneous detection of biomarkers for nitrogen mustard in human plasma and urine via gas chromatography tandem mass spectrometry. [Link]

• ResearchGate. (2025, August 10). Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery. [Link]

• ResolveMass Laboratories Inc. (2026, February 7). GC-MS vs LC-MS for Impurity Testing. [Link]

• ACS Publications. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. [Link]

• Waters. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. [Link]

• Agilent. (2016, September 1). CHEMICAL PURITY ANALYSIS. [Link]

• LCGC International. (2025, January 29). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. [Link]

• Queen's University. (n.d.). Fluorine NMR as a tool for Analysis of Fluorinated Compounds in the Environment. [Link]

• PubMed. (2020, January 4). Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in water. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (Cyclobutylmethyl)(2,2-difluoroethyl)amine

This document provides essential procedural guidance for the safe handling and disposal of (Cyclobutylmethyl)(2,2-difluoroethyl)amine, a compound of interest for researchers and professionals in drug development. Given its chemical structure as a halogenated amine, this substance presents significant health, safety, and environmental hazards that mandate strict adherence to the protocols outlined herein. The objective of this guide is to build a foundation of trust and safety by providing in-depth, actionable information that goes beyond standard product data.

Core Principles: Hazard Identification and Risk Assessment

A thorough understanding of the inherent risks is the cornerstone of safe laboratory practice. (Cyclobutylmethyl)(2,2-difluoroethyl)amine combines the reactivity of an amine with the environmental persistence characteristic of fluorinated compounds. While specific toxicological data for this exact molecule is not widely published, its structural components provide a clear indication of its hazard profile.

Inferred Hazardous Properties:

• Corrosivity: Amines are alkaline and can cause severe skin burns and eye damage upon contact.[1][2] Structurally similar amines are classified as corrosive.[2][3]

• Flammability: Many aliphatic amines are flammable liquids.[3][4][5][6] Proper storage and handling away from ignition sources are critical.

• Toxicity: May be harmful if swallowed or inhaled.[7]

• Environmental Persistence: The carbon-fluorine (C-F) bond is exceptionally strong, making compounds like this highly resistant to natural degradation.[8] This aligns it with the broader concerns surrounding per- and polyfluoroalkyl substances (PFAS), which are known for their persistence in the environment.[8][9]

Data Summary: GHS Hazard Classification (Inferred from Structurally Similar Compounds)

Hazard Class	Category	Hazard Statement	Signal Word
Skin Corrosion / Irritation	Category 1B	H314: Causes severe skin burns and eye damage[2][4]	Danger
Flammable Liquids	Category 2 or 3	H225: Highly flammable liquid and vapor[4][6]	Danger
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[7]	Warning
Aquatic Hazard (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects[10]	Warning

Foundational Safety: PPE and Engineering Controls

To mitigate the risks identified above, a multi-layered safety approach is mandatory. This begins with engineering controls and is supplemented by rigorous use of Personal Protective Equipment (PPE).

Mandatory Engineering Controls

All handling of (Cyclobutylmethyl)(2,2-difluoroethyl)amine, including transfers and preparation for disposal, must be conducted within a certified chemical fume hood.[11][12][13][14] This is the primary engineering control to prevent inhalation of potentially harmful vapors and to contain any accidental releases.

Personal Protective Equipment (PPE)

The following PPE is required at all times when handling this compound:[11][12][15]

• Eye and Face Protection: Chemical splash goggles in combination with a full-face shield are required to protect against splashes of this corrosive material.[13]

• Hand Protection: Use chemical-resistant gloves. Nitrile or neoprene gloves are recommended for protection against amines and halogenated compounds.[12] Always inspect gloves for damage before use and wash hands thoroughly after removal.[13]

• Body Protection: A flame-resistant lab coat, fully fastened, is required. For transfers of larger quantities, a chemical-resistant apron should be worn over the lab coat.[1]

• Footwear: Closed-toe shoes are mandatory in the laboratory.[12]

Caption: Hierarchy of controls for managing laboratory hazards.

Step-by-Step Disposal Protocol: From Bench to Pickup

Disposal must be methodical and meticulous. Under no circumstances should this chemical be disposed of down a sink drain or in regular solid waste.[1][15] The only acceptable disposal route is through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste contractor.[1][16]

Step 1: Waste Segregation

Proper segregation is the most critical step to prevent dangerous reactions.

• Designate a Waste Stream: This chemical must be disposed of as "Halogenated Organic Liquid Waste." [17][18]

• Avoid Mixing: Do NOT mix this waste with any other chemical waste streams, particularly:

  • Non-halogenated solvents.[17]

  • Acids or strong oxidizing agents, as this can cause a violent exothermic reaction.

  • Aqueous waste.

Step 2: Containerization and Labeling

The integrity and labeling of the waste container are crucial for safety and regulatory compliance.

• Select a Compatible Container: Use a high-density polyethylene (HDPE) or other compatible plastic container with a secure, leak-proof screw cap.[16] If possible, use the original product container.[1]

• Label Correctly and Completely: The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name: "(Cyclobutylmethyl)(2,2-difluoroethyl)amine." [1] Also include the date accumulation started and the associated hazards (e.g., "Corrosive, Flammable").

Step 3: Accumulation and Temporary Storage

Store the sealed and labeled waste container in a designated satellite accumulation area until it is ready for pickup.

• Location: The storage area must be in a cool, well-ventilated location, away from heat and ignition sources.[1]

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary containment bin to contain any potential leaks.

• Closure: Keep the container tightly sealed at all times, except when adding waste.[1]

Final Disposal Pathways and Decision Workflow

Once collected by a professional service, the waste will be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF). The persistence of the C-F bond limits viable disposal options.

• High-Temperature Incineration: This is the most effective and recommended technology for destroying PFAS and other halogenated organic compounds.[8][19] Incineration at sufficiently high temperatures (e.g., >1,000°C) with adequate residence time breaks the C-F bonds.[8] These facilities must have advanced flue gas scrubbing systems to neutralize the resulting acidic gases, such as hydrogen fluoride (HF).

• Hazardous Waste Landfill: If incineration is not an option, disposal in a permitted RCRA Subtitle C hazardous waste landfill may be considered.[20][21] These landfills have highly engineered liners and leachate collection systems to minimize environmental release.[20]

Caption: Decision workflow for the disposal of (Cyclobutylmethyl)(2,2-difluoroethyl)amine.

Emergency Procedures: Spills and Exposures

Preparedness is paramount for mitigating the consequences of an accident.

Spill Management

Should a spill occur:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if the spill is large or ventilation is poor.

• Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing equipment.

• Contain the Spill: Wearing full PPE, contain the spill using an inert absorbent material like vermiculite, dry sand, or a commercial chemical absorbent.[1][4] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect Waste: Carefully collect the absorbent material and any contaminated debris into a designated hazardous waste container.[1]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EH&S department.

First Aid for Exposures

Immediate action is critical in the event of an exposure.[2]

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[2]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

References

• Safety First: Best Practices for Handling Research Chemicals. (2025). XPRESS CHEMS.
• Life-Changing Safety Tips for Handling Labor
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• Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams. U.S. Environmental Protection Agency.
• Chemical Waste Disposal Guidelines. Emory University.
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• Part G: Chemical Disposal Procedures. (2019). University of Wisconsin-La Crosse.
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• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (2024). U.S. Environmental Protection Agency.
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• SAFETY DATA SHEET - Flammable Liquid. (2025). Fisher Scientific.
• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. (2025). U.S. Environmental Protection Agency.
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• SAFETY DATA SHEET - Very toxic to aqu
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• Cyclobutylmethylamine - Safety D
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Personal Protective Equipment &amp; Handling Guide: (Cyclobutylmethyl)(2,2-difluoroethyl)amine

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

Compound: (Cyclobutylmethyl)(2,2-difluoroethyl)amine Class: Fluorinated Secondary Amine Building Block Primary Application: Medicinal chemistry lead optimization (introduction of metabolic stability via difluoroethyl group; lipophilicity modulation via cyclobutyl ring).

Operational Directive: As a specialized building block, specific toxicological data (LD50) for this exact CAS is likely unavailable in public registries. Therefore, Universal Precautions for Novel Chemical Entities (NCEs) must be applied. You must treat this compound as a Category 1B Skin Corrosive and a Potential Sensitizer until proven otherwise.

The presence of the 2,2-difluoroethyl moiety increases the compound's lipophilicity compared to non-fluorinated analogs, potentially accelerating dermal absorption . Standard "lab coat and glasses" protocols are insufficient for direct handling of the neat substance.

Risk Assessment & Hazard Identification

Before selecting PPE, we must understand the "Why" behind the hazard.

Hazard Domain	Chemical Logic	Manifestation
Corrosivity	Secondary amine functionality ( ).	High Risk: Chemical burns to skin/eyes; mucous membrane destruction if inhaled.
Dermal Permeation	Fluorine substitution + Cyclobutyl lipophilicity.	Moderate Risk: Rapid transport across the stratum corneum; potential systemic toxicity.
Reactivity	Nucleophilic nitrogen; C-F bond stability.	Incompatibilities: Violent reaction with acid chlorides, anhydrides, and strong oxidizers.
Thermal Decomposition	Combustion of fluorinated organics.	Critical Risk: Release of Hydrogen Fluoride (HF) gas and Nitrogen Oxides ( ) in fire scenarios.

The PPE Defense System (Layered Approach)

Do not rely on a single barrier. Use a redundant system where the failure of one layer does not result in immediate exposure.

A. Ocular Protection (Non-Negotiable)[9][10][11]

• Standard: Chemical Splash Goggles (ANSI Z87.1+).

• Contraindication: Do NOT use standard safety glasses. The amine vapors can bypass the side shields of glasses, causing lacrimation and corneal hazing ("blue haze").

• High-Volume Handling (>5g): Add a face shield over the goggles to protect the neck and face from splashes.

B. Dermal Protection (Hand Health)

• The Causality: Fluorinated amines can degrade standard latex. Nitrile provides better resistance, but thickness matters.

• Protocol:

  • Splash Protection (Standard):Double-gloving with Nitrile (minimum 5 mil / 0.12 mm outer layer). Change immediately upon contamination.

  • Immersion/Spill Cleanup:Laminate film gloves (e.g., Silver Shield® or Barrier®). These offer broad-spectrum resistance to amines and fluorinated solvents.

C. Respiratory Protection[2][3][5][6][10][13]

• Primary Control: All handling of the neat liquid/solid must occur inside a certified Chemical Fume Hood .

• Secondary Control (Outside Hood): If weighing outside a hood is unavoidable (not recommended), use a half-face respirator with Multi-Gas/Vapor Cartridges (specifically covering Organic Vapors and Ammonia/Methylamine).

D. Body Protection[1][2][6][10][13]

• Standard: Flame-resistant lab coat (buttoned to collar).

• Augmented: Chemical-resistant apron (Tyvek or PVC) when transferring volumes >10 mL to prevent soak-through to street clothes.

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for PPE based on the operational scale.

Figure 1: Risk-based logic flow for selecting appropriate Personal Protective Equipment.

Operational Protocol: Safe Handling

Step 1: Preparation

• Neutralize Static: Fluorinated building blocks can be static-prone. Use an anti-static gun or ionizer bar during weighing to prevent "flying powder" or aerosolization.

• Glassware Check: Ensure receiving flasks are free of acetone or aldehyde residues (amines react rapidly with these to form imines/enamines, ruining your material).

Step 2: Transfer Techniques

• Liquids: Do not pour. Use a positive-displacement pipette or a glass syringe with a long needle.

  • Why? Pouring generates turbulence and vapors. Syringes contain the vapor headspace.

• Solids: Use a disposable anti-static weighing boat. After transfer, rinse the boat with the reaction solvent into the flask to capture residual fluorinated material.

Step 3: Reaction Setup

• Purge the reaction vessel with Nitrogen or Argon.

  • Reason: Secondary amines absorb

    from the air to form carbamate salts, altering stoichiometry.

• Add the amine last (if possible) or as a solution to control exotherms.

Emergency Response & Spill Management

Self-Validating Check: If you can smell a "fishy" or ammoniacal odor, your engineering controls (fume hood) have failed. Evacuate immediately.

Spill Response Workflow

Figure 2: Immediate response logic for containment and cleanup of amine spills.

First Aid Specifics

• Eye Contact: Flush for 15 minutes minimum .[1][2][3][4][5][6] Time is tissue. Do not wait for EMS.

• Skin Contact:

  • Blot excess liquid (do not rub).

  • Wash with copious soap and water.[2][5][7]

  • Crucial: Monitor for delayed redness. The fluorinated tail aids penetration; burns may appear hours later.

Waste Disposal & Deactivation[14]

Regulatory Compliance: Never dispose of fluorinated amines down the drain. They are toxic to aquatic life and persist in the environment.

Waste Stream	Handling Protocol
Liquid Waste	Segregate into "Basic/Amine Organic Waste" . Do NOT mix with "Acid Waste" (exothermic reaction). Do NOT mix with oxidizers (fire risk).
Solid Waste	Contaminated gloves, paper towels, and weighing boats go into "Hazardous Solid Waste" bins, double-bagged.
Rinsate	The first rinse of any glassware used must go into the liquid waste container, not the sink.

References

• Fisher Scientific. (2025).[3] Safety Data Sheet: Trans-1,4-Diaminocyclohexane (Analogous Amine Safety Data). Retrieved from

• Enamine. (2025).[4][8][6] Safety Data Sheet: 1-cyclopentyl-2,2-difluoroethan-1-one (Fluorinated Building Block Handling). Retrieved from

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

• Airgas. (2022).[7][9] Safety Data Sheet: Fluorine (Reference for combustion byproducts). Retrieved from

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